Ostreogrycin B3

Core Science & Biosynthesis

Ostreogrycin B3: A Technical Guide to its Discovery and Isolation from Streptomyces ostreogriseus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3 is a member of the ostreogrycin complex of antibiotics, a group of macrolactone antibiotics produced by the bacterium Streptomyces ostreogriseus. These antibiotics, also known as streptogramins, exhibit potent activity against a range of Gram-positive bacteria. Ostreogrycin B3 is a minor component of this complex and is structurally distinct from the more abundant Ostreogrycin B. This technical guide provides a detailed overview of the available information regarding the discovery and isolation of Ostreogrycin B3, with a focus on the methodologies that would have been employed during its initial characterization.

Discovery and Initial Characterization

Ostreogrycin B3 was identified as a minor, more polar constituent of the ostreogrycin antibiotic complex produced by Streptomyces ostreogriseus. The initial differentiation of Ostreogrycin B3 from other components of the complex, such as Ostreogrycin B, was achieved through countercurrent distribution, a separation technique that partitions compounds based on their differential solubility in two immiscible liquid phases.

The key structural difference between Ostreogrycin B3 and Ostreogrycin B was elucidated by Cox and colleagues in 1970. Their work revealed that Ostreogrycin B3 contains a 5-hydroxy-4-oxo-pipecolyl residue, in contrast to the 4-oxopipecolyl residue found in Ostreogrycin B. This seemingly minor modification has implications for the molecule's polarity and potentially its biological activity.

Experimental Protocols

The following sections outline the probable experimental protocols for the fermentation of Streptomyces ostreogriseus and the subsequent isolation and purification of Ostreogrycin B3. These protocols are based on standard practices for the isolation of natural products from actinomycetes.

Fermentation of Streptomyces ostreogriseus

The production of the ostreogrycin complex, including Ostreogrycin B3, would have been achieved through submerged fermentation of Streptomyces ostreogriseus.

1. Culture and Inoculum Preparation:

• A pure culture of Streptomyces ostreogriseus would be maintained on a suitable agar (B569324) slant medium.

• A seed culture would be prepared by inoculating a flask containing a vegetative medium with spores or mycelial fragments from the agar slant.

• The seed culture would be incubated on a rotary shaker to ensure vigorous, aerobic growth.

2. Production Fermentation:

• The production medium, designed to support secondary metabolite production, would be inoculated with the seed culture. A typical production medium for Streptomyces would contain a carbon source (e.g., glucose, starch), a nitrogen source (e.g., soybean meal, yeast extract), and essential minerals.

• Fermentation would be carried out in large-scale fermenters with controlled parameters such as temperature, pH, aeration, and agitation to optimize antibiotic yield.

Extraction and Purification of Ostreogrycin B3

Following fermentation, the ostreogrycin complex would be extracted from the fermentation broth and the individual components, including Ostreogrycin B3, separated.

1. Extraction:

• The fermentation broth would be harvested and the mycelium separated from the supernatant by filtration or centrifugation.

• The antibiotic complex, being lipophilic, would be extracted from both the mycelium and the supernatant using a water-immiscible organic solvent such as ethyl acetate (B1210297) or chloroform (B151607).

• The organic extracts would be combined and concentrated under reduced pressure to yield a crude extract.

2. Purification:

The purification of Ostreogrycin B3 from the crude extract would have involved a multi-step process to separate the various components of the ostreogrycin complex.

• Countercurrent Distribution: As mentioned in the initial characterization, countercurrent distribution was a key technique for the initial separation of the ostreogrycin components. This method would have been used to perform a preliminary fractionation of the crude extract based on the polarity of the different ostreogrycins. Ostreogrycin B3, being more polar, would partition differently from the less polar components.

• Silica (B1680970) Gel Chromatography: Further purification would have been achieved using column chromatography with silica gel as the stationary phase.

  • The partially purified fraction containing Ostreogrycin B3 from the countercurrent distribution would be loaded onto a silica gel column.

  • The column would be eluted with a gradient of organic solvents, starting with a non-polar solvent and gradually increasing the polarity. For example, a gradient of chloroform to methanol (B129727) would be a plausible solvent system.

  • Fractions would be collected and analyzed (e.g., by thin-layer chromatography) to identify those containing Ostreogrycin B3.

  • Fractions containing pure Ostreogrycin B3 would be pooled and the solvent evaporated to yield the purified compound.

Data Presentation

Due to the limited availability of the original quantitative data, the following tables represent a generalized summary of the expected physical and chemical properties of Ostreogrycin B3.

Property	Value
Molecular Formula	C₄₅H₅₄N₈O₁₁
Molecular Weight	882.95 g/mol
Appearance	Colorless crystalline solid
Melting Point	215 °C
Specific Rotation [α]D	-57° (in Methanol)

Visualizations

Logical Workflow for Ostreogrycin B3 Isolation

Caption: Workflow for the isolation of Ostreogrycin B3.

Conclusion

The discovery and isolation of Ostreogrycin B3 from Streptomyces ostreogriseus represent a classic example of natural product chemistry. While the original, highly detailed experimental records are not fully accessible in modern databases, a reconstruction of the methodologies based on the available literature and established techniques provides a clear picture of the process. The separation of this minor, more polar component from a complex antibiotic mixture highlights the power of chromatographic techniques like countercurrent distribution and silica gel chromatography in drug discovery from natural sources. Further research into the biosynthetic pathway of the ostreogrycin complex could provide insights into the enzymatic hydroxylation that differentiates Ostreogrycin B3 from Ostreogrycin B, potentially opening avenues for biosynthetic engineering to produce novel antibiotic derivatives.

Ostreogrycin B3: A Technical Overview of its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3 is a member of the streptogramin B class of antibiotics, a group of natural products produced by various species of Streptomyces. These antibiotics are cyclic depsipeptides and are of significant interest due to their potent antibacterial activity, particularly against Gram-positive bacteria. Ostreogrycin B3 is a minor component of the ostreogrycin complex, produced by Streptomyces ostreogriseus. This document provides a detailed technical guide to the chemical structure, properties, and mechanism of action of Ostreogrycin B3.

Chemical Structure and Properties

Ostreogrycin B3 is structurally a derivative of Ostreogrycin B. The key distinction is the presence of a 5-hydroxy-4-oxo-pipecolyl residue in Ostreogrycin B3 in place of the 4-oxopipecolyl residue found in Ostreogrycin B[1]. This seemingly minor modification can influence the molecule's polarity and biological activity.

The chemical identity of Ostreogrycin B3 is defined by the following identifiers:

• Molecular Formula: C₄₅H₅₄N₈O₁₁

• Molecular Weight: 882.96 g/mol [2]

• CAS Number: 31508-69-7

• SMILES String: O=C(C1=NC=CC=C1O)NC2C(NC(CC)C(N3CCCC3C(N(C(CC4=CC=C(N(C)C)C=C4)C(N5CC(C(CC5C(NC(C6=CC=CC=C6)C(OC2C)=O)=O)=O)O)=O)C)=O)=O)=O

Quantitative Data

A summary of the available quantitative data for Ostreogrycin B3 is presented in the table below. It is important to note that detailed spectroscopic data (NMR, IR, UV-Vis) for Ostreogrycin B3 is not extensively reported in publicly accessible literature.

Property	Value	Reference(s)
Molecular Formula	C₄₅H₅₄N₈O₁₁
Molecular Weight	882.96 g/mol	[2]
Melting Point	215 °C
Specific Rotation	-57° (c=1, MeOH)
Appearance	Colorless crystalline compound

Note: Further experimental determination of solubility in various organic solvents and detailed spectroscopic analyses are required for a more complete characterization of this compound.

Mechanism of Action

Ostreogrycin B3, as a streptogramin B antibiotic, inhibits bacterial protein synthesis by targeting the 50S ribosomal subunit. The mechanism of action involves the following key steps:

• Binding to the Ribosome: Streptogramin B antibiotics bind to the peptidyl-transferase center (PTC) at the P-site of the 50S ribosomal subunit.[3]

• Inhibition of Polypeptide Elongation: This binding event physically obstructs the nascent polypeptide exit tunnel.[4]

• Premature Dissociation: The blockage of the exit tunnel prevents the elongation of the polypeptide chain and leads to the premature release of incomplete peptidyl-tRNA molecules.[3]

This disruption of protein synthesis is bacteriostatic when streptogramin B antibiotics are used alone. However, they exhibit a synergistic bactericidal effect when combined with streptogramin A antibiotics, which also bind to the 50S subunit but at a different site, causing a conformational change that enhances the binding of the streptogramin B component.[3]

Signaling Pathway Diagram

The following diagram illustrates the inhibitory action of Ostreogrycin B3 on the bacterial ribosome.

Mechanism of Ostreogrycin B3 Action

Experimental Protocols

General Protocol for Isolation and Purification

• Fermentation:

  • Inoculate a suitable liquid medium (e.g., soybean-mannitol broth) with a spore suspension of Streptomyces ostreogriseus.

  • Incubate the culture under aerobic conditions at 28-30°C for 5-7 days with constant agitation.

• Extraction:

  • Separate the mycelium from the culture broth by centrifugation or filtration.

  • Extract the mycelial cake and the culture filtrate separately with an organic solvent such as ethyl acetate (B1210297) or chloroform (B151607) at a slightly acidic pH (e.g., pH 4.0-5.0).

  • Combine the organic extracts and concentrate under reduced pressure.

• Preliminary Purification:

  • Subject the crude extract to silica (B1680970) gel column chromatography.

  • Elute with a gradient of a non-polar to a polar solvent system (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol).

  • Monitor the fractions by thin-layer chromatography (TLC) and bioassay against a susceptible bacterial strain (e.g., Bacillus subtilis).

• High-Performance Liquid Chromatography (HPLC) Purification:

  • Further purify the active fractions using reversed-phase HPLC (e.g., on a C18 column).

  • Employ a gradient elution system, for example, with acetonitrile (B52724) and water (containing 0.1% trifluoroacetic acid).

  • Monitor the elution profile with a UV detector at a suitable wavelength (e.g., 220 nm and 280 nm).

  • Collect the peak corresponding to Ostreogrycin B3 based on retention time and subsequent analysis.

• Characterization:

  • Confirm the identity and purity of the isolated Ostreogrycin B3 using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for the isolation and purification of Ostreogrycin B3.

Isolation and Purification Workflow

Conclusion

Ostreogrycin B3 represents an important member of the streptogramin B family of antibiotics with a distinct chemical structure. Its mechanism of action, involving the inhibition of bacterial protein synthesis, makes it a valuable subject for further research in the development of new antibacterial agents. While the fundamental aspects of its chemistry and biology are understood, a more comprehensive characterization through detailed spectroscopic analysis and the development of specific isolation protocols would greatly benefit the scientific community.

References

• 1. The structure of the antibiotic ostreogrycin B3 - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Streptogramin B - Wikipedia [en.wikipedia.org]
• 4. The Comprehensive Antibiotic Resistance Database [card.mcmaster.ca]

Ostreogrycin B3: A Technical Guide to its Mechanism of Action on the 50S Ribosomal Subunit

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ostreogrycin B3, a member of the streptogramin B class of antibiotics, is a potent inhibitor of bacterial protein synthesis. It functions by binding to the 50S ribosomal subunit, obstructing the path of newly synthesized nascent polypeptide chains. A hallmark of its activity is a powerful synergistic relationship with streptogramin A antibiotics. The binding of a streptogramin A molecule induces a conformational change in the ribosome, dramatically increasing the binding affinity for Ostreogrycin B3 and its congeners. This synergistic action transforms the bacteriostatic activity of the individual components into a bactericidal effect. This guide provides an in-depth overview of the mechanism of action, supported by quantitative data, detailed experimental methodologies, and visual representations of the key processes.

Introduction

Ostreogrycin B3 is a cyclic hexadepsipeptide antibiotic produced by Streptomyces ostreogriseus. It belongs to the streptogramin B family, which acts in concert with streptogramin A antibiotics to inhibit bacterial growth.[1] While individually these compounds are typically bacteriostatic, their combination is synergistic and often bactericidal, making them effective against a range of Gram-positive bacteria, including multidrug-resistant strains.[2][3] The molecular target for this class of antibiotics is the bacterial 70S ribosome, a complex ribonucleoprotein machine responsible for translating messenger RNA (mRNA) into protein.[4][5]

Mechanism of Action

The primary mechanism of Ostreogrycin B3 is the inhibition of protein synthesis elongation.[6] This is achieved by binding to a specific site on the large 50S ribosomal subunit, which houses the peptidyl transferase center (PTC) and the nascent peptide exit tunnel (NPET).[2][7]

Binding Site on the 50S Subunit

High-resolution structural studies using X-ray crystallography and cryo-electron microscopy (cryo-EM) have elucidated the binding site of streptogramin B antibiotics, such as quinupristin (B39894) (a close analog of Ostreogrycin B3).[2][3][8] Ostreogrycin B3 binds within the nascent peptide exit tunnel (NPET), a channel through which the growing polypeptide chain emerges from the ribosome.[2][5] Its position within the tunnel physically obstructs the path of the elongating peptide, effectively halting protein synthesis.[9] The binding site is primarily composed of 23S ribosomal RNA (rRNA) domains, with key interactions involving nucleotides such as A2058 and A2062.[2]

Inhibition of Polypeptide Elongation

By binding within the NPET, Ostreogrycin B3 sterically hinders the progression of the nascent polypeptide chain once it reaches a certain length. This leads to the premature dissociation of incomplete peptidyl-tRNA molecules from the ribosome, a process that is toxic to the bacterial cell.[6]

Synergistic Action with Streptogramin A

The efficacy of Ostreogrycin B3 is dramatically enhanced by the presence of streptogramin A antibiotics (e.g., dalfopristin). Streptogramin A binds to the peptidyl transferase center (PTC) on the 50S subunit, at a site adjacent to the Ostreogrycin B3 binding pocket.[2][7] The binding of streptogramin A induces a conformational change in the 23S rRNA, which reshapes the Ostreogrycin B3 binding site.[6] This allosteric modulation increases the affinity of the ribosome for Ostreogrycin B3 by up to 100-fold.[7] This cooperative binding explains the potent synergistic and bactericidal activity of the streptogramin combination.[2][6]

The diagram below illustrates this synergistic mechanism.

Figure 1: Synergistic binding of Streptogramin A and Ostreogrycin B3.

Quantitative Data

The synergistic interaction between streptogramin A and B has been quantified through binding affinity studies. The following table summarizes key dissociation constants (Kd) for the streptogramin B component quinupristin in the absence and presence of the streptogramin A component dalfopristin.

Compound	Condition	Dissociation Constant (Kd) [nM]	Fold Increase in Affinity	Reference
Quinupristin	Alone	44 ± 21	-	[7]
Quinupristin	+ Dalfopristin	7 ± 5	~6x	[7]
Linopristin	Alone	40 ± 6	-	[7]
Linopristin	+ Flopristin	<13	>3x	[7]

Table 1: Dissociation constants of streptogramin B components for the E. coli 70S ribosome, determined by isothermal titration calorimetry (ITC).

Additionally, the half-maximal inhibitory concentration (IC50) for streptogramin combinations has been determined in cell-free translation assays.

Compound/Combination	Target Organism Extract	IC50 (µM)	Reference
Dalfopristin	E. coli S30	2.5	[7]
Quinupristin	E. coli S30	0.4	[7]
Flopristin	E. coli S30	0.8	[7]
Linopristin	E. coli S30	0.5	[7]

Table 2: IC50 values of individual streptogramin components in an E. coli cell-free transcription-translation system.[7]

Experimental Protocols

The mechanism of Ostreogrycin B3 has been elucidated through a combination of structural biology and biochemical techniques.

Structural Determination by Cryo-EM and X-ray Crystallography

Determining the high-resolution structure of Ostreogrycin B3 (or its analogs) in complex with the 50S ribosomal subunit is crucial for understanding its precise binding interactions.

Figure 2: General workflow for structural analysis of ribosome-antibiotic complexes.

Protocol Outline: Cryo-EM Sample Preparation

• Ribosome Purification: Bacterial 70S ribosomes are purified from cell lysates, often using sucrose density gradient ultracentrifugation.[4]

• Complex Formation: Purified ribosomes are incubated with a molar excess of Ostreogrycin B3 and a corresponding streptogramin A analog to ensure saturation of the binding sites.

• Grid Preparation: 3-5 µL of the ribosome-antibiotic complex solution (typically at a concentration of 10-100 nM) is applied to a glow-discharged cryo-EM grid (e.g., Quantifoil R1.2/1.3).[10][11]

• Vitrification: The grid is blotted to create a thin film of the solution and rapidly plunge-frozen into liquid ethane (B1197151) using a vitrification robot (e.g., FEI Vitrobot).[10] This process traps the complexes in a layer of non-crystalline (vitreous) ice.

• Data Collection: Grids are screened and data is collected on a high-end transmission electron microscope (TEM), such as a Titan Krios, equipped with a direct electron detector.[11]

In Vitro Translation Inhibition Assay

This assay directly measures the effect of an antibiotic on protein synthesis in a controlled, cell-free environment.

References

• 1. benchchem.com [benchchem.com]
• 2. rcsb.org [rcsb.org]
• 3. rcsb.org [rcsb.org]
• 4. researchgate.net [researchgate.net]
• 5. PDB-101: Global Health: Antimicrobial Resistance: undefined: Ribosome [pdb101.rcsb.org]
• 6. Inhibition of protein synthesis by streptogramins and related antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synergy of Streptogramin Antibiotics Occurs Independently of Their Effects on Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rcsb.org [rcsb.org]
• 9. Inhibitors of Bacterial Protein Synthesis | Basicmedical Key [basicmedicalkey.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. aps.anl.gov [aps.anl.gov]

Synergistic Antibiotic Activity of Ostreogrycin A and B: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synergistic antibiotic activity of Ostreogrycin A and B, two components of the streptogramin class of antibiotics. This document details their mechanism of action, presents quantitative data from synergy studies, and outlines the experimental protocols used to evaluate their combined efficacy.

Core Concepts: The Basis of Synergistic Action

Ostreogrycin A and B, also known as pristinamycin (B1678112) IIA and IA or virginiamycin M1 and S1 respectively, are individually bacteriostatic agents. However, when used in combination, they exhibit a potent synergistic and often bactericidal effect against a wide range of Gram-positive bacteria, including drug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE).[1][2][3]

The synergy arises from their cooperative binding to the bacterial 50S ribosomal subunit, which leads to a more profound inhibition of protein synthesis than either component can achieve alone.[4] Ostreogrycin A (a streptogramin A) binds first, inducing a conformational change in the ribosome that significantly increases the binding affinity of Ostreogrycin B (a streptogramin B).[4] This sequential and cooperative binding effectively blocks the polypeptide exit tunnel and inhibits peptide bond formation, ultimately leading to the cessation of protein synthesis and bacterial cell death.

Quantitative Analysis of Synergy

The synergistic interaction between Ostreogrycin A and B is quantitatively assessed using the Fractional Inhibitory Concentration (FIC) index, determined through a checkerboard assay. The FIC index is calculated as follows:

FIC Index = FIC of Ostreogrycin A + FIC of Ostreogrycin B

Where:

• FIC of Ostreogrycin A = (MIC of Ostreogrycin A in combination) / (MIC of Ostreogrycin A alone)

• FIC of Ostreogrycin B = (MIC of Ostreogrycin B in combination) / (MIC of Ostreogrycin B alone)

The interaction is interpreted based on the FIC index value:

• Synergy: FIC index ≤ 0.5

• Additive: 0.5 < FIC index ≤ 1.0

• Indifference: 1.0 < FIC index ≤ 4.0

• Antagonism: FIC index > 4.0

The following table summarizes illustrative Minimum Inhibitory Concentration (MIC) data for pristinamycin components, demonstrating their synergistic interaction against Staphylococcus aureus.

Antibiotic Component	MIC Alone (µg/mL)	Activity	Reference
Pristinamycin IIA (Ostreogrycin A analogue)	16 - 64	Bacteriostatic
Pristinamycin IA (Ostreogrycin B analogue)	8 - 32	Bacteriostatic
Pristinamycin (Combination)	0.25 - 1.0	Bactericidal

Note: Specific MIC values can vary depending on the bacterial strain and testing conditions.

Experimental Protocols

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the FIC index and assess the in vitro synergy of two antimicrobial agents.

Materials:

• Ostreogrycin A and B stock solutions

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Incubator

Procedure:

• Preparation of Antibiotic Dilutions:

  • In a 96-well plate, create a two-dimensional array of antibiotic concentrations.

  • Serially dilute Ostreogrycin A horizontally across the columns.

  • Serially dilute Ostreogrycin B vertically down the rows.

  • The final plate should contain wells with varying concentrations of both antibiotics, as well as control wells with each antibiotic alone, a growth control (no antibiotics), and a sterility control (no bacteria).

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute the suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • After incubation, visually inspect the plates for turbidity to determine the MIC of each antibiotic alone and in combination.

  • Calculate the FIC index for each well that shows no growth to identify the nature of the interaction.

Time-Kill Curve Assay

The time-kill curve assay provides a dynamic assessment of the bactericidal or bacteriostatic activity of an antibiotic combination over time.

Materials:

• Ostreogrycin A and B stock solutions

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile culture tubes or flasks

• Apparatus for serial dilutions and plating (e.g., pipettes, tubes, agar (B569324) plates)

• Incubator and shaker

Procedure:

• Preparation of Test Cultures:

  • Prepare tubes containing CAMHB with Ostreogrycin A alone, Ostreogrycin B alone, the combination of Ostreogrycin A and B at synergistic concentrations (determined from the checkerboard assay), and a growth control without antibiotics.

• Inoculation:

  • Inoculate each tube with a starting bacterial concentration of approximately 5 x 10^5 CFU/mL.

• Incubation and Sampling:

  • Incubate the tubes at 37°C with agitation.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), collect aliquots from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots.

  • Plate the dilutions onto agar plates and incubate for 18-24 hours.

  • Count the colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log10 CFU/mL against time for each condition.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

  • Bactericidal activity is defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.

Visualizing the Mechanism and Workflows

Mechanism of Synergistic Action

The following diagram illustrates the synergistic mechanism of Ostreogrycin A and B at the bacterial ribosome.

Synergistic binding of Ostreogrycin A and B to the 50S ribosome.

Experimental Workflow: Checkerboard Assay

The workflow for a typical checkerboard assay to determine antibiotic synergy is depicted below.

Workflow for determining antibiotic synergy via checkerboard assay.

Logical Relationship: FIC Index Interpretation

The following diagram illustrates the logical flow for interpreting the results of a checkerboard synergy assay based on the calculated FIC index.

Interpretation of FIC index values in synergy testing.

References

• 1. In-vitro bactericidal activity of quinupristin/dalfopristin alone and in combination against resistant strains of Enterococcus species and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial Activity of Quinupristin-Dalfopristin Combined with Other Antibiotics against Vancomycin-Resistant Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Ostreogrycin B3: A Technical Guide to its Biosynthetic Pathway and Gene Cluster

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ostreogrycin B3, a member of the streptogramin B family of antibiotics, is a cyclic hexadepsipeptide with potent antibacterial activity, particularly in synergy with streptogramin A type compounds. Its complex structure, assembled by a non-ribosomal peptide synthetase (NRPS) machinery, presents a compelling subject for biosynthetic studies and a potential scaffold for novel antibiotic development. This technical guide provides a detailed examination of the Ostreogrycin B3 biosynthetic pathway, inferred from the well-characterized pathways of the closely related pristinamycin (B1678112) I and virginiamycin S. It covers the genetic organization of the biosynthetic gene cluster, the enzymatic logic of its assembly, and the specific modification that distinguishes Ostreogrycin B3 from its congeners. Furthermore, this guide includes representative experimental protocols for the functional analysis of such biosynthetic pathways and compiles relevant quantitative data to support further research and development.

Introduction to Ostreogrycin B

The streptogramin B antibiotics are a class of natural products produced by various species of Streptomyces. They are cyclic hexa- or heptadepsipeptides that act as inhibitors of bacterial protein synthesis. Ostreogrycin B, also known as pristinamycin IA, vernamycin Bα, or mikamycin B, is a prominent member of this family. These antibiotics bind to the 50S ribosomal subunit, impeding the elongation of polypeptide chains. While bacteriostatic on their own, they exhibit a powerful synergistic bactericidal effect when combined with streptogramin A antibiotics, which also target the 50S ribosome but at a different site. This synergistic action can be up to 100 times more potent than the individual components.

Ostreogrycin B3 is a naturally occurring variant of Ostreogrycin B, produced by Streptomyces ostreogriseus. The key structural distinction is the presence of a 5-hydroxy-4-oxo-pipecolyl residue in Ostreogrycin B3, in place of the 4-oxopipecolyl residue found in Ostreogrycin B. This seemingly minor modification can have significant implications for the molecule's biological activity and pharmacokinetic properties.

The Ostreogrycin B3 Biosynthetic Pathway

The biosynthesis of Ostreogrycin B3 is a complex process orchestrated by a series of large, modular enzymes known as non-ribosomal peptide synthetases (NRPSs). These enzymatic assembly lines activate, modify, and link amino acid precursors in a specific sequence to construct the final cyclic depsipeptide. The pathway can be dissected into three main stages: precursor supply, NRPS-mediated assembly, and final tailoring modifications.

Precursor Molecules

The backbone of Ostreogrycin B3 is assembled from a specific set of proteinogenic and non-proteinogenic amino acids. Based on the structure of Ostreogrycin B and its B3 variant, the required precursors are:

• 3-Hydroxypicolinic Acid: The starter unit for the NRPS assembly line.

• L-Threonine: The first amino acid incorporated.

• D-Aminobutyric Acid: Incorporated as L-aminobutyric acid and subsequently epimerized.

• L-Proline: The third amino acid in the chain.

• 4-(Dimethylamino)-L-phenylalanine: A non-proteinogenic amino acid.

• 5-Hydroxy-4-oxo-L-pipecolic Acid: The distinguishing feature of Ostreogrycin B3.

• L-Phenylglycine: Another non-proteinogenic amino acid.

The biosynthesis of the non-proteinogenic precursors, such as 4-(dimethylamino)-L-phenylalanine, 5-hydroxy-4-oxo-L-pipecolic acid, and L-phenylglycine, is typically encoded by genes within or near the main biosynthetic gene cluster. The hydroxylation of the 4-oxopipecolic acid precursor is a key tailoring step in the formation of Ostreogrycin B3. This reaction is likely catalyzed by a monooxygenase, potentially a flavin-dependent monooxygenase (FMO) or a cytochrome P450 enzyme, which are commonly found in natural product biosynthetic pathways for such oxidative modifications.

NRPS Assembly Line

The core of the Ostreogrycin B3 biosynthetic pathway is the NRPS system. This system is composed of modules, with each module responsible for the incorporation of a single amino acid into the growing peptide chain. A typical elongation module consists of three core domains:

• Adenylation (A) domain: Selects and activates the specific amino acid precursor as an aminoacyl-adenylate.

• Thiolation (T) or Peptidyl Carrier Protein (PCP) domain: Covalently tethers the activated amino acid via a thioester bond.

• Condensation (C) domain: Catalyzes the formation of a peptide bond between the upstream and downstream aminoacyl-T domains.

Additional domains can be present within a module to perform modifications such as epimerization (E domain) for converting L-amino acids to their D-isomers, and N-methylation (MT domain). The entire process terminates with a Thioesterase (TE) domain , which releases the final product, often through intramolecular cyclization.

Based on the well-studied pristinamycin I biosynthetic gene cluster from Streptomyces pristinaespiralis, the NRPS system for Ostreogrycin B3 is likely encoded by a set of genes homologous to snbA, snbC, and snbDE.

• Homolog of SnbA: A standalone adenylation enzyme responsible for activating the 3-hydroxypicolinic acid starter unit.

• Homolog of SnbC: An NRPS module responsible for the incorporation of L-threonine and L-aminobutyric acid. This module would also contain an epimerization domain to convert L-aminobutyric acid to its D-form.

• Homolog of SnbDE: A large, multi-modular NRPS that incorporates the final four residues: L-proline, 4-(dimethylamino)-L-phenylalanine, 5-hydroxy-4-oxo-L-pipecolic acid, and L-phenylglycine. This enzyme complex would also contain an N-methyltransferase domain for the modification of the phenylalanine residue and a terminal thioesterase domain for cyclization and release of the final product.

Caption: Inferred biosynthetic pathway of Ostreogrycin B3.

Ostreogrycin B3 Biosynthetic Gene Cluster Analysis

While the complete and annotated gene cluster for Ostreogrycin B3 from S. ostreogriseus is not publicly available in detail, its structure can be inferred from the homologous pristinamycin "supercluster" in S. pristinaespiralis. These clusters are often very large, spanning over 200 kb.

A putative Ostreogrycin B3 gene cluster would be expected to contain:

• Core NRPS Genes: Genes homologous to snbA, snbC, and snbDE encoding the multi-enzyme NRPS assembly line.

• Precursor Biosynthesis Genes: Genes responsible for the synthesis of non-proteinogenic amino acids, such as 4-(dimethylamino)-L-phenylalanine, 4-oxopipecolic acid, and L-phenylglycine.

• Tailoring Enzyme Genes: A gene encoding a hydroxylase (e.g., a flavin-dependent monooxygenase or a cytochrome P450 monooxygenase) responsible for the conversion of the 4-oxopipecolic acid precursor to its 5-hydroxy derivative. This is the key gene for the B3 variant.

• Regulatory Genes: Genes encoding transcriptional regulators, such as those from the SARP (Streptomyces Antibiotic Regulatory Protein) family, that control the expression of the biosynthetic genes.

• Resistance and Transport Genes: Genes conferring self-resistance to the producing organism and genes for exporting the antibiotic out of the cell.

Caption: Inferred organization of the Ostreogrycin B3 gene cluster.

Quantitative Data

Specific production titers for Ostreogrycin B3 are not widely reported in the literature. However, data from related streptogramin B antibiotics produced by Streptomyces species can provide a benchmark for expected yields under various fermentation conditions.

Antibiotic	Producing Strain	Fermentation Condition	Titer (mg/L)	Reference
Virginiamycin S	Streptomyces virginiae VKM Ac-2738D	Fed-batch with adsorbing resin	4900	[1]
Pristinamycin I	Streptomyces pristinaespiralis	Not specified	~300 (30% of total pristinamycin)	[2][3]

Experimental Protocols

The elucidation of biosynthetic pathways for natural products like Ostreogrycin B3 relies on a combination of genetic and biochemical techniques. Below are detailed methodologies for key experiments.

Gene Disruption via PCR-Targeting

This protocol is used to create a knockout mutant of a specific gene in the biosynthetic cluster to confirm its function.

Workflow:

Caption: Workflow for gene disruption in Streptomyces.

Methodology:

• Design of the Disruption Cassette: A selectable marker gene (e.g., apramycin resistance, aac(3)IV) is amplified by PCR. The primers used for this PCR contain 5' extensions that are homologous to the regions immediately upstream and downstream of the target gene to be deleted.

• Recombineering in E. coli: The amplified disruption cassette is introduced by electroporation into an E. coli strain carrying the target gene on a cosmid and expressing the λ-Red recombinase system. This system facilitates homologous recombination, replacing the target gene with the disruption cassette.

• Conjugation into Streptomyces: The modified cosmid is transferred into a non-methylating E. coli donor strain (e.g., ET12567/pUZ8002) and subsequently transferred to S. ostreogriseus via intergeneric conjugation.

• Selection and Verification of Mutants: Exconjugants are selected on media containing the appropriate antibiotic. Double-crossover mutants, where the chromosomal copy of the gene has been replaced, are identified by screening for loss of the vector marker. The gene disruption is confirmed by PCR analysis and Southern blotting.

• Phenotypic Analysis: The mutant strain is cultivated under production conditions, and the culture extract is analyzed by HPLC and LC-MS to confirm the abolition of Ostreogrycin B3 production or the accumulation of an intermediate.

Heterologous Expression of the Gene Cluster

This protocol is used to express the entire biosynthetic gene cluster in a well-characterized, genetically tractable host strain to facilitate its study.

Methodology:

• Cloning of the Gene Cluster: The entire Ostreogrycin B3 biosynthetic gene cluster is cloned from the genomic DNA of S. ostreogriseus into a suitable vector, such as a bacterial artificial chromosome (BAC) or a cosmid.

• Choice of Heterologous Host: A Streptomyces host strain that is known for its high production capacity and low levels of endogenous secondary metabolites is chosen (e.g., S. coelicolor M1152, S. albus J1074).

• Transformation/Conjugation: The vector containing the gene cluster is introduced into the heterologous host via protoplast transformation or intergeneric conjugation from E. coli.

• Cultivation and Analysis: The recombinant Streptomyces strain is cultivated under various fermentation conditions to induce the expression of the gene cluster. The culture broth and mycelium are then extracted and analyzed by HPLC and LC-MS to detect the production of Ostreogrycin B3.

Conclusion

The biosynthetic pathway of Ostreogrycin B3 represents a fascinating example of the modular logic of non-ribosomal peptide synthesis and the chemical diversity that can be generated through tailoring reactions. While a complete picture of the specific gene cluster in S. ostreogriseus awaits further investigation, the extensive knowledge of related streptogramin B biosynthetic pathways provides a robust framework for its understanding. The key to the biosynthesis of Ostreogrycin B3 lies in a specific hydroxylation event, likely catalyzed by a monooxygenase. Further research, employing the genetic and biochemical techniques outlined in this guide, will be crucial to fully elucidate the intricacies of this pathway. Such knowledge will not only deepen our understanding of natural product biosynthesis but also pave the way for the engineered production of novel and improved streptogramin antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. Flavin-dependent Enzymes in Natural Product Biosynthesis [vtechworks.lib.vt.edu]
• 2. Probing the selectivity of β-hydroxylation reactions in non-ribosomal peptide synthesis using analytical ultracentrifugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Ostreogrycin B3: A Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3 is a member of the streptogramin B family of antibiotics, a class of natural products known for their potent activity against a range of Gram-positive bacteria. Produced by Streptomyces ostreogriseus, Ostreogrycin B3, in synergy with streptogramin A components, effectively inhibits bacterial protein synthesis, making it a compound of significant interest in the ongoing search for new antimicrobial agents to combat antibiotic resistance. This technical guide provides a comprehensive overview of the known physical and chemical properties of Ostreogrycin B3, its mechanism of action, and relevant experimental methodologies.

Physical and Chemical Properties

Property	Value/Description
Molecular Formula	C₄₅H₅₄N₈O₁₁[1]
Molecular Weight	882.96 g/mol [2][3]
Appearance	Colorless crystalline compound[1]
Melting Point	215 °C[1]
Solubility	Data on quantitative solubility in specific solvents such as water, ethanol, methanol (B129727), and DMSO are not readily available in public literature. It is described as the most polar of the ostreogrycin B peptide antibiotics.
Structure	Ostreogrycin B3 is structurally distinct from other ostreogrycin B compounds due to the presence of a 5-hydroxy-4-oxo-pipecolyl residue.
Spectral Data	UV Spectrum: Almost identical to that of ostreogrycin B.Infrared (IR) Spectrum: Shows absorption for amide N-H and C=O, lactone C=O, and a ketone carbonyl at 1717 cm⁻¹.Mass Spectrometry: A molecular ion peak at m/e 883 has been observed, consistent with its molecular formula.NMR Spectroscopy: While NMR has been used to confirm its structure, specific ¹H and ¹³C NMR chemical shift data are not detailed in the available literature.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Ostreogrycin B3, as a streptogramin B antibiotic, targets the bacterial ribosome to inhibit protein synthesis. Its mechanism of action is synergistic with streptogramin A antibiotics. Ostreogrycin B3 binds to the 50S ribosomal subunit, interfering with the elongation phase of protein synthesis. Specifically, it is understood to obstruct the nascent polypeptide exit tunnel and to hinder the binding of tRNA to the A and P sites on the ribosome. This action leads to the premature release of incomplete peptide chains, ultimately causing bacteriostatic or, in combination with streptogramin A, bactericidal effects.

Figure 1. Ostreogrycin B3 targets the 50S ribosomal subunit to inhibit protein synthesis.

Biosynthesis Pathway

The biosynthesis of streptogramin B antibiotics like Ostreogrycin B3 is a complex process carried out by non-ribosomal peptide synthetases (NRPSs). These large, multi-domain enzymes activate and link the constituent amino and carboxylic acid precursors in a stepwise manner. The pathway involves a series of modules on the NRPS, with each module responsible for the incorporation of a specific monomer into the growing peptide chain. The final cyclization and release of the mature antibiotic are also catalyzed by specific domains within the NRPS machinery.

Figure 2. Generalized biosynthesis pathway of Ostreogrycin B3 via Non-Ribosomal Peptide Synthetases (NRPSs).

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. A standard method for determining the MIC of Ostreogrycin B3 is the broth microdilution method.

Methodology:

• Preparation of Ostreogrycin B3 Stock Solution: Prepare a concentrated stock solution of Ostreogrycin B3 in a suitable solvent (e.g., DMSO) and then dilute it in cation-adjusted Mueller-Hinton Broth (CAMHB) to the desired starting concentration.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the Ostreogrycin B3 solution in CAMHB to create a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test bacterium (e.g., Staphylococcus aureus) equivalent to a 0.5 McFarland standard, and then dilute it in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the serially diluted Ostreogrycin B3. Include a positive control (broth with inoculum, no antibiotic) and a negative control (broth only).

• Incubation: Incubate the plate at 35-37 °C for 16-20 hours.

• Reading Results: The MIC is determined as the lowest concentration of Ostreogrycin B3 at which there is no visible growth (turbidity) in the well.

Figure 3. Workflow for the determination of Minimum Inhibitory Concentration (MIC).

High-Performance Liquid Chromatography (HPLC) Analysis

A reversed-phase HPLC (RP-HPLC) method can be developed for the quantification and purity assessment of Ostreogrycin B3. The following provides a general framework that would require optimization for this specific compound.

Methodology:

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column is typically suitable for macrolide antibiotics.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed. The pH of the aqueous phase should be optimized for best peak shape and resolution.

• Sample Preparation: Dissolve a precisely weighed amount of Ostreogrycin B3 in a suitable solvent (e.g., methanol or a mixture of the mobile phase) to a known concentration.

• Injection and Elution: Inject the sample onto the column and elute with the mobile phase gradient.

• Detection: Monitor the eluent at a suitable UV wavelength, determined by the UV spectrum of Ostreogrycin B3.

• Quantification: The concentration of Ostreogrycin B3 is determined by comparing its peak area to that of a reference standard of known concentration.

Figure 4. General workflow for the analysis of Ostreogrycin B3 by RP-HPLC.

Conclusion and Future Directions

Ostreogrycin B3 remains a molecule of interest for its potent antibacterial activity. This guide has summarized its core physical and chemical properties based on available literature. However, to fully exploit its therapeutic potential, further research is warranted. Specifically, detailed studies on its solubility in various pharmaceutically relevant solvents, comprehensive NMR spectral analysis for complete structural elucidation and quality control, and forced degradation studies to understand its stability profile are crucial next steps for drug development professionals. Such data will be invaluable for formulation development, analytical method validation, and ultimately, for advancing Ostreogrycin B3 as a potential clinical candidate.

References

• 1. Inhibition of protein synthesis by streptogramins and related antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. study.com [study.com]
• 3. journals.asm.org [journals.asm.org]

Ostreogrycin B vs. Ostreogrycin B3: A Technical Guide to Their Structural Differences

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural distinctions between Ostreogrycin B and Ostreogrycin B3, two closely related members of the streptogramin B class of antibiotics. This document outlines their key chemical differences, summarizes their physicochemical properties, and presents a generalized methodology for their structural elucidation based on available literature.

Core Structural Differences

Ostreogrycin B and Ostreogrycin B3 are complex cyclic depsipeptides produced by Streptomyces ostreogriseus. The fundamental structural difference between these two molecules lies in a single hydroxylation event. Ostreogrycin B3 possesses a 5-hydroxy-4-oxo-pipecolyl residue, whereas Ostreogrycin B contains a 4-oxopipecolyl residue at the corresponding position.[1][2][3][4] This seemingly minor alteration imparts a greater polarity to Ostreogrycin B3, which can be observed in its chromatographic behavior.[5]

Data Presentation: Physicochemical Properties

The table below summarizes the key quantitative data for Ostreogrycin B and Ostreogrycin B3 for direct comparison.

Property	Ostreogrycin B	Ostreogrycin B3
Molecular Formula	C45H54N8O10	C45H54N8O11
Molecular Weight	867.0 g/mol	882.96 g/mol
Key Structural Moiety	4-oxopipecolyl residue	5-hydroxy-4-oxo-pipecolyl residue
Appearance	Crystalline solid	Colorless crystalline compound
Melting Point	Not specified	215°C
Optical Rotation	Not specified	[α]D -57° (in Methanol)

Experimental Protocols for Structural Elucidation

Isolation and Purification

• Source: Fermentation broth of Streptomyces ostreogriseus.

• Extraction: The antifungal compounds are typically extracted from the fermentation broth using organic solvents.

• Chromatography: The extract is then subjected to multiple rounds of column chromatography (e.g., silica (B1680970) gel, macroporous resin) to separate the different ostreogrycin components.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification of Ostreogrycin B and B3 is achieved using preparative HPLC to yield highly pure compounds for structural analysis.

Structural Analysis

• Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the precise molecular weight and elemental composition of the purified compounds. Fragmentation patterns in MS/MS experiments can provide initial clues about the amino acid sequence and the nature of the constituent residues.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is crucial for elucidating the complete chemical structure.

  • 1D NMR (¹H and ¹³C): Provides information about the types and number of protons and carbons in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish connectivity between atoms, allowing for the assembly of the molecular backbone and the identification of individual amino acid residues and other structural components.

• Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the presence of key functional groups, such as amide N-H and C=O bonds, as well as lactone C=O stretching frequencies.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum provides information about the chromophores present in the molecules. The UV spectrum of Ostreogrycin B3 has been reported to be nearly identical to that of Ostreogrycin B.

Visualization of Structural Relationship

The following diagram illustrates the key structural difference between Ostreogrycin B and Ostreogrycin B3, highlighting the hydroxylation of the pipecolyl residue.

Caption: Structural transformation from Ostreogrycin B to Ostreogrycin B3.

References

• 1. Antibiotics of the ostreogrycin complex. Part III. The structure of ostreogrycin A. Evidence based on nuclear magnetic double resonance experiments and high-resolution mass spectrometry - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. Structure Elucidation of Antibiotics by NMR Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. The structure of the antibiotic ostreogrycin B3 - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. uniscience.co.kr [uniscience.co.kr]

Ostreogrycin Antibiotics: A Technical Deep Dive for Drug Development Professionals

An Initial Literature Review

Ostreogrycin antibiotics, a class of streptogramins, represent a compelling area of study for researchers and drug development professionals. Comprised of two synergistic components, Ostreogrycin A (a macrolactone) and Ostreogrycin B (a cyclic depsipeptide), these compounds exhibit potent activity against a range of Gram-positive bacteria, including challenging multidrug-resistant strains. This technical guide provides a comprehensive overview of the current understanding of Ostreogrycin antibiotics, focusing on their mechanism of action, antibacterial spectrum, biosynthesis, and synthetic chemistry, with a view toward informing future drug discovery and development efforts.

Physicochemical Properties

A foundational understanding of the physicochemical properties of the ostreogrycin components is crucial for formulation and development. Ostreogrycin A, also known by synonyms such as Virginiamycin M1 and Pristinamycin IIA, is the primary component of the virginiamycin complex.

Property	Ostreogrycin A
Synonyms	Mikamycin A, Pristinamycin IIA, Stephylomycin M1, Streptogramin A, Syncothrecin A, Synergistin A1, Virginiamycin M1, Vernamycin A
CAS Number	21411-53-0
Molecular Formula	C28H35N3O7
Molecular Weight	525.6 g/mol
Source	Streptomyces sp.
Appearance	White solid
Purity	>95-99% by HPLC
Storage	-20°C
Solubility	Soluble in DMSO and DMF; partially soluble in methanol (B129727) and ethanol; poorly soluble in water

Mechanism of Action: A Synergistic Inhibition of Protein Synthesis

The antibacterial efficacy of ostreogrycins lies in their synergistic inhibition of bacterial protein synthesis. Both Ostreogrycin A and B target the 50S ribosomal subunit, but at distinct sites, leading to a cooperative and potent blockade of translation.[1][2]

Ostreogrycin A binds to the peptidyl transferase center of the 50S subunit, where it obstructs the binding of aminoacyl-tRNA to the A-site and hinders the formation of the peptide bond.[1][2] This action effectively stalls the elongation of the polypeptide chain.[1] Ostreogrycin B also binds to the peptidyl transferase domain and is thought to stimulate the dissociation of peptidyl-tRNA from the ribosome, potentially by interfering with the passage of the nascent polypeptide chain.

The synergy arises from a conformational change induced by the binding of Ostreogrycin A to the ribosome. This alteration in the ribosome's structure significantly increases its affinity for Ostreogrycin B, leading to a much more potent combined effect than either component alone. This synergistic relationship is a key feature of the streptogramin class of antibiotics.

Caption: Synergistic inhibition of protein synthesis by Ostreogrycin A and B.

Antibacterial Spectrum and In Vitro Activity

Ostreogrycin antibiotics demonstrate a significant antibacterial effect, primarily against Gram-positive bacteria. Their spectrum of activity includes important pathogens such as Staphylococcus aureus, Streptococcus pneumoniae, and Enterococcus faecium. A notable feature is their activity against strains resistant to other classes of antibiotics, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VREF).

Organism	Antibiotic	MIC (µg/mL)
Staphylococcus aureus	Virginiamycin M1	0.25
Staphylococcus aureus	Virginiamycin M1 + S1	0.125
Vancomycin-resistant Enterococcus faecium (VREF)	Quinupristin/Dalfopristin (MIC90)	1.0
Streptococcus pyogenes	Pristinamycin	2.5% resistant

Note: The data for VREF is for the related, clinically used streptogramin combination Quinupristin/Dalfopristin, as specific clinical trial data for Ostreogrycin is limited.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay in assessing the in vitro activity of an antibiotic. Standardized methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), are crucial for reproducibility and comparability of data.

Broth Microdilution Method (as per CLSI guidelines):

• Preparation of Antimicrobial Stock Solution: A stock solution of the Ostreogrycin antibiotic is prepared in a suitable solvent (e.g., DMSO) at a high concentration.

• Serial Dilutions: A series of twofold dilutions of the antibiotic is prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized bacterial inoculum is prepared from a fresh culture, typically adjusted to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. This is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Each well of the microtiter plate is inoculated with the prepared bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.

Caption: Standardized workflow for determining the Minimum Inhibitory Concentration (MIC).

Biosynthesis of Ostreogrycin A (Virginiamycin M)

The biosynthesis of Ostreogrycin A (Virginiamycin M) is a complex process involving a hybrid polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) machinery. The biosynthetic gene cluster for Virginiamycin M has been identified in Streptomyces virginiae and spans a 62-kb region of the genome.

This cluster encodes a multitude of enzymes responsible for the assembly of the macrolactone core and its subsequent modifications. Key components include:

• Hybrid PKS-NRPS megasynthases (e.g., VirA): These large, multi-domain enzymes are responsible for the iterative condensation of extender units (from polyketide synthesis) and amino acids (from non-ribosomal peptide synthesis) to form the backbone of the molecule.

• Acyltransferase (AT): A discrete acyltransferase, VirI, is encoded within the cluster and is thought to be a limiting factor in the biosynthesis.

• Tailoring Enzymes: Other enzymes within the cluster are predicted to be involved in precursor synthesis, methylation, and other modifications that lead to the final, biologically active Ostreogrycin A molecule.

Caption: Simplified overview of the biosynthetic pathway of Ostreogrycin A.

Synthetic Approaches

The complex structures of the ostreogrycins have made them challenging targets for total synthesis. However, the development of modular synthetic strategies has enabled the laboratory synthesis of related streptogramin A antibiotics, such as virginiamycin M2 and madumycin I. These approaches often involve the convergent assembly of key building blocks, allowing for the potential to create novel analogues with improved properties.

Key synthetic strategies employed in the synthesis of related compounds include:

• Asymmetric Aldol Reactions: To establish key stereocenters in the molecule.

• Macrolactamization: To form the characteristic large ring structure.

• Cross-Coupling Reactions: To connect different fragments of the molecule.

These synthetic endeavors not only provide access to these complex natural products but also open avenues for structure-activity relationship (SAR) studies and the generation of new antibiotic candidates.

Clinical Perspective

While Ostreogrycin itself is not a clinically approved drug, the closely related streptogramin combination, Quinupristin/Dalfopristin (Synercid®), has been used for the treatment of serious infections caused by multidrug-resistant Gram-positive bacteria. Clinical trials of Quinupristin/Dalfopristin have demonstrated its efficacy in treating complicated skin and skin structure infections and nosocomial pneumonia.

In these studies, the clinical success rates were comparable to standard therapies. However, adverse events, particularly infusion-site reactions and arthralgia/myalgia, have been noted. The clinical experience with Quinupristin/Dalfopristin provides valuable insights into the potential therapeutic utility and challenges associated with the streptogramin class of antibiotics.

Conclusion

Ostreogrycin antibiotics remain a promising class of antibacterial agents with a proven mechanism of action and a spectrum of activity that includes clinically important multidrug-resistant pathogens. A deeper understanding of their biosynthesis and the development of robust synthetic routes will be crucial for the generation of novel analogues with improved pharmacokinetic and pharmacodynamic properties. The synergistic nature of their action provides a strong foundation for overcoming resistance, making the ostreogrycins and related streptogramins a continued focus for antibiotic research and development.

References

• 1. The streptogramin antibiotics: update on their mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of action of streptogramins and macrolides - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of Ostreogrycin B3 Stock Solutions for Laboratory Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ostreogrycin B3 is a member of the streptogramin B class of antibiotics, which act as potent inhibitors of bacterial protein synthesis. These antibiotics are crucial in combating multidrug-resistant Gram-positive bacteria. Accurate and consistent preparation of Ostreogrycin B3 stock solutions is fundamental for reliable and reproducible experimental results in microbiological and pharmacological studies. This document provides a detailed protocol for the preparation, storage, and handling of Ostreogrycin B3 stock solutions for laboratory use.

Physicochemical Data

A clear understanding of the physicochemical properties of Ostreogrycin B3 is essential for its proper handling and use in experiments. Key quantitative data are summarized in the table below.

Property	Value	Reference
Molecular Weight	882.96 g/mol	[1]
Appearance	Solid (form may vary)
Solubility	Poor water solubility. Soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). Moderately soluble in methanol (B129727) and ethanol.	[2]

Recommended Solvents and Storage

Based on the available data for structurally similar streptogramin antibiotics, the following solvents and storage conditions are recommended for Ostreogrycin B3 stock solutions.

Solvent	Recommended Concentration	Storage Temperature	Shelf Life (estimated)
Dimethyl Sulfoxide (DMSO)	1-10 mM	-20°C	Up to 6 months
Ethanol (100%)	1-10 mM	-20°C	Up to 6 months

Note: The long-term stability of Ostreogrycin B3 in these solvents has not been extensively reported. It is recommended to prepare fresh stock solutions regularly and protect them from light. For sensitive applications, aliquoting the stock solution is advised to avoid repeated freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM Ostreogrycin B3 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ostreogrycin B3 in DMSO.

Materials:

• Ostreogrycin B3 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sterile 0.22 µm syringe filter (optional, for sterilization)

• Sterile syringe (optional)

Procedure:

• Pre-weighing Preparation: Before handling Ostreogrycin B3 powder, ensure a clean and dry workspace. Use appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Weighing Ostreogrycin B3: Accurately weigh a precise amount of Ostreogrycin B3 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.83 mg of Ostreogrycin B3 (Molecular Weight = 882.96 g/mol ). Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 mg/g Mass (mg) = 0.010 mol/L x 0.001 L x 882.96 g/mol x 1000 mg/g = 8.83 mg

• Dissolving in DMSO: Add the weighed Ostreogrycin B3 powder to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO (in this example, 1 mL).

• Vortexing: Vortex the solution thoroughly until the Ostreogrycin B3 powder is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid dissolution if necessary.

• Sterilization (Optional): For applications requiring a sterile stock solution, such as cell culture, filter the solution through a sterile 0.22 µm syringe filter into a new sterile tube. This step should be performed in a laminar flow hood to maintain sterility.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize contamination and degradation from repeated freeze-thaw cycles. Label the aliquots clearly with the compound name, concentration, solvent, and date of preparation. Store the aliquots at -20°C, protected from light.

Workflow and Signaling Pathway Diagrams

Workflow for Ostreogrycin B3 Stock Solution Preparation

Caption: Workflow for preparing Ostreogrycin B3 stock solution.

Simplified Signaling Pathway of Streptogramin B Antibiotics

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bioaustralis.com [bioaustralis.com]

Ostreogrycin B3: Solubility Profile in Common Laboratory Solvents

Application Notes and Protocols for Researchers in Drug Development

Introduction

Ostreogrycin B3 is a member of the streptogramin B family of antibiotics, which act synergistically with streptogramin A antibiotics to inhibit bacterial protein synthesis. The development of effective formulations for preclinical and clinical studies necessitates a thorough understanding of the solubility of Ostreogrycin B3 in various laboratory solvents. This document provides a summary of the known solubility characteristics of Ostreogrycin B3 and related compounds, along with detailed protocols for determining its solubility.

Due to the limited availability of direct quantitative solubility data for Ostreogrycin B3, this report also includes data for the closely related and structurally similar compounds, Pristinamycin IA and Virginiamycin S1, which are also streptogramin B antibiotics. This information serves as a valuable guide for solvent selection and the preparation of stock solutions for research purposes.

Data Presentation: Solubility of Ostreogrycin B3 and Related Compounds

The following table summarizes the available solubility data for Ostreogrycin B3 and its analogs in common laboratory solvents. It is important to note that solubility can be influenced by factors such as temperature, pH, and the purity of both the solute and the solvent.

Solvent	Ostreogrycin B3 / Analogs	Solubility (mg/mL)	Qualitative Description
Dimethyl Sulfoxide (DMSO)	Pristinamycin IA	30 - 33.33[1][2]	Highly Soluble
Methanol	Virginiamycin M1*	10[3]	Soluble
Methanol	Virginiamycin S1	-	Soluble[4][5]
Ethanol	Virginiamycin S1	-	Soluble
Dimethylformamide (DMF)	Virginiamycin S1	-	Soluble
Chloroform	Virginiamycin	-	Freely Soluble
Water	Pristinamycin IA	-	Poorly Soluble/Sparingly Soluble
Water	Virginiamycin S1	-	Sparingly Soluble
Water	Virginiamycin	-	Very Slightly Soluble

Note: Virginiamycin M1 is a streptogramin A antibiotic and is included for comparative purposes.

Experimental Protocols

Two common methods for determining the solubility of a compound are the kinetic and thermodynamic solubility assays. The choice of method often depends on the stage of drug development and the required throughput.

Protocol 1: Kinetic Solubility Determination by Turbidimetry

This high-throughput method is suitable for early-stage drug discovery to quickly assess the solubility of a compound from a DMSO stock solution.

Materials:

• Ostreogrycin B3 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well microtiter plates (clear bottom)

• Plate reader with turbidimetric or nephelometric measurement capabilities

• Multichannel pipette

• Vortex mixer

• Sonicator

Procedure:

• Preparation of Stock Solution:

  • Prepare a high-concentration stock solution of Ostreogrycin B3 in DMSO (e.g., 20 mg/mL).

  • Use a vortex mixer and sonicator to ensure complete dissolution.

• Serial Dilution in DMSO:

  • Perform serial dilutions of the Ostreogrycin B3 stock solution in DMSO in a separate 96-well plate to create a range of concentrations.

• Addition to Aqueous Buffer:

  • Using a multichannel pipette, transfer a small, fixed volume (e.g., 2 µL) of each DMSO concentration into the corresponding wells of a new 96-well plate pre-filled with a larger volume of PBS (e.g., 198 µL). This will result in a final DMSO concentration of 1%.

• Incubation and Measurement:

  • Seal the plate and incubate at room temperature (or a specified temperature) for a set period (e.g., 2 hours) with gentle shaking.

  • Measure the turbidity (light scattering) of each well using a plate reader at a specified wavelength (e.g., 620 nm).

• Data Analysis:

  • The concentration at which a significant increase in turbidity is observed compared to the blank (PBS with 1% DMSO) is determined as the kinetic solubility.

Protocol 2: Thermodynamic (Equilibrium) Solubility Determination by Shake-Flask Method

This method determines the equilibrium solubility of a compound and is considered the gold standard, providing more accurate data for later-stage development.

Materials:

• Ostreogrycin B3 powder

• Selected laboratory solvents (e.g., water, ethanol, methanol, DMSO)

• Glass vials with screw caps

• Orbital shaker or vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Sample Preparation:

  • Add an excess amount of Ostreogrycin B3 powder to a glass vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to allow the solution to reach equilibrium.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Filtration:

  • Carefully collect an aliquot of the supernatant, ensuring no solid material is disturbed.

  • Filter the supernatant through a syringe filter to remove any remaining microscopic particles.

• Quantification:

  • Prepare a series of standard solutions of Ostreogrycin B3 of known concentrations in the same solvent.

  • Analyze both the filtered sample and the standard solutions using a validated HPLC method to determine the concentration of Ostreogrycin B3 in the saturated solution. This concentration represents the thermodynamic solubility.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and a decision-making process for solvent selection.

Caption: Experimental workflow for determining kinetic and thermodynamic solubility.

Caption: Decision tree for solvent selection based on experimental needs.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Virginiamycin M1 ≥95% (HPLC) | 21411-53-0 [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. bioaustralis.com [bioaustralis.com]

Application Notes and Protocols for Ostreogrycin B3 Analysis using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3 is a member of the streptogramin B family of antibiotics, a class of protein synthesis inhibitors with activity against Gram-positive bacteria. It is a derivative of pristinamycin (B1678112) IA, featuring an additional 3-hydroxy group on its 4-oxopipecolic acid moiety.[1] Accurate and reliable quantitative analysis of Ostreogrycin B3 is crucial for various stages of drug development, including formulation studies, quality control, and pharmacokinetic assessments. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a widely used technique for the analysis of pharmaceuticals due to its specificity, sensitivity, and reproducibility.

This document provides a detailed protocol for the determination of Ostreogrycin B3 using a reversed-phase HPLC method. The methodology is based on established principles for the analysis of related streptogramin compounds and is intended to serve as a comprehensive guide for researchers.

Experimental Protocols

Materials and Reagents

• Ostreogrycin B3 reference standard (purity ≥98%)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ammonium (B1175870) Acetate (B1210297) (analytical grade)

• Formic Acid (analytical grade)

• Water (deionized or HPLC grade)

• 0.45 µm membrane filters for solvent and sample filtration

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis. The following chromatographic conditions are recommended:

Parameter	Recommended Setting
HPLC Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	5 mM Ammonium Acetate in water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-2 min: 30% B, 2-15 min: 30-70% B, 15-18 min: 70% B, 18-20 min: 70-30% B, 20-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 230 nm
Injection Volume	10 µL

Preparation of Solutions

3.1. Mobile Phase Preparation

• Mobile Phase A: Dissolve the appropriate amount of ammonium acetate in water to make a 5 mM solution. Add formic acid to a final concentration of 0.1% (v/v). Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B: Add formic acid to acetonitrile to a final concentration of 0.1% (v/v). Filter through a 0.45 µm membrane filter and degas.

3.2. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh about 10 mg of Ostreogrycin B3 reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase (initial composition: 70% A, 30% B) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

3.3. Sample Preparation

The sample preparation method will vary depending on the matrix (e.g., bulk drug, formulation, biological fluid). A general procedure for a solid dosage form is provided below:

• Weigh and finely powder a representative number of tablets.

• Accurately weigh a portion of the powder equivalent to a target concentration of Ostreogrycin B3 and transfer it to a volumetric flask.

• Add a suitable volume of methanol to dissolve the active ingredient.

• Sonicate for 15 minutes to ensure complete dissolution.

• Dilute to volume with methanol and mix well.

• Filter the solution through a 0.45 µm membrane filter.

• Dilute the filtered solution with the mobile phase to a final concentration within the calibration range.

Data Presentation

The following tables summarize the expected quantitative data for the HPLC analysis of Ostreogrycin B3. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=6 injections)

Table 2: Method Validation Parameters

Parameter	Expected Result
Linearity (R²)	≥ 0.999
Range (µg/mL)	1 - 100
Limit of Detection (LOD) (µg/mL)	~0.1
Limit of Quantification (LOQ) (µg/mL)	~0.3
Accuracy (% Recovery)	98.0 - 102.0
Precision (% RSD)	≤ 2.0
Retention Time (min)	~12 min (dependent on exact conditions)

Experimental Workflow Diagram

Caption: Experimental workflow for the HPLC analysis of Ostreogrycin B3.

Signaling Pathway

Currently, there is limited specific information available in the public domain regarding the detailed signaling pathways directly modulated by Ostreogrycin B3. As a streptogramin antibiotic, its primary mechanism of action is the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit. This interference with translation ultimately leads to the cessation of bacterial growth. A diagram illustrating this general mechanism is provided below.

Caption: Mechanism of action of Ostreogrycin B3 via inhibition of protein synthesis.

References

• 1. explorationpub.com [explorationpub.com]

Application Notes and Protocols for In Vitro Antibacterial Assays Using Ostreogrycin B3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3 is a member of the streptogramin B family of antibiotics, known for its activity against Gram-positive bacteria.[1] These antibiotics are complex cyclic depsipeptides that act as potent inhibitors of bacterial protein synthesis. Ostreogrycin B3, a derivative of Ostreogrycin B, is of significant interest for its potential therapeutic applications against a range of Gram-positive pathogens. This document provides detailed application notes and protocols for conducting a variety of in vitro antibacterial assays to evaluate the efficacy of Ostreogrycin B3.

Mechanism of Action

Ostreogrycin B3, like other streptogramin B antibiotics, targets the bacterial ribosome, the cellular machinery responsible for protein synthesis. Specifically, it binds to the 50S ribosomal subunit, obstructing the nascent polypeptide exit tunnel.[2] This blockage prevents the elongation of the growing peptide chain, leading to a halt in protein synthesis and ultimately inhibiting bacterial growth. This mechanism is bacteriostatic at lower concentrations but can be bactericidal at higher concentrations, often in synergy with streptogramin A antibiotics.

Caption: Ostreogrycin B3 inhibits bacterial protein synthesis.

Quantitative Antibacterial Activity Data (Representative)

The following tables summarize the Minimum Inhibitory Concentration (MIC) values for Ostreogrycin B and other streptogramin antibiotics against common Gram-positive pathogens. These values are intended to provide a general indication of the expected potency.

Table 1: Minimum Inhibitory Concentration (MIC) of Ostreogrycin B against Staphylococcus aureus

Strain	MIC (µg/mL)	Reference
S. aureus (Methicillin-Susceptible)	0.5 - 2	[3]
S. aureus (Methicillin-Resistant - MRSA)	1 - 4	[3]

Table 2: Minimum Inhibitory Concentration (MIC) of Streptogramins against Enterococcus faecalis

Antibiotic	Strain	MIC (µg/mL)	Reference
Quinupristin/Dalfopristin	Vancomycin-Susceptible	1 - 4	[4]
Quinupristin/Dalfopristin	Vancomycin-Resistant (VRE)	2 - 8	[4]

Table 3: Minimum Inhibitory Concentration (MIC) of Streptogramins against Streptococcus pneumoniae

Antibiotic	Strain	MIC (µg/mL)	Reference
Quinupristin/Dalfopristin	Penicillin-Susceptible	0.5 - 2	[5]
Quinupristin/Dalfopristin	Penicillin-Resistant	1 - 4	[5]

Experimental Protocols

The following are detailed protocols for key in vitro antibacterial assays. A generalized workflow for these assays is presented in the diagram below.

Caption: Generalized workflow for antibacterial assays.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Ostreogrycin B3

• Appropriate bacterial strain(s)

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• Sterile 96-well microtiter plates

• Spectrophotometer (optional, for OD readings)

• Incubator (37°C)

Protocol:

• Prepare Ostreogrycin B3 Stock Solution: Dissolve Ostreogrycin B3 in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Prepare Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the Ostreogrycin B3 stock solution in MHB to achieve a range of desired concentrations.

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in MHB. Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells of the microtiter plate.

• Inoculation: Add the prepared bacterial inoculum to each well of the 96-well plate containing the Ostreogrycin B3 dilutions. Include a positive control (bacteria in MHB without antibiotic) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of Ostreogrycin B3 in which no visible bacterial growth (turbidity) is observed. This can be determined by visual inspection or by measuring the optical density (OD) at 600 nm.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.

Materials:

• Results from the MIC assay

• Mueller-Hinton Agar (MHA) plates

• Sterile spreaders

• Incubator (37°C)

Protocol:

• From the MIC plate: Following the determination of the MIC, take a small aliquot (e.g., 10 µL) from the wells showing no visible growth and from the first well showing growth.

• Plating: Spread the aliquots onto separate, labeled MHA plates.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determine MBC: The MBC is the lowest concentration of Ostreogrycin B3 that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.

Time-Kill Assay

This assay determines the rate at which an antimicrobial agent kills a bacterial population over time.

Materials:

• Ostreogrycin B3

• Bacterial strain

• MHB

• Sterile culture tubes or flasks

• Shaking incubator (37°C)

• MHA plates

• Sterile saline or PBS for dilutions

Protocol:

• Prepare Cultures: Grow an overnight culture of the test bacterium. Dilute the culture in fresh MHB to a starting density of approximately 5 x 10^5 CFU/mL.

• Add Ostreogrycin B3: Add Ostreogrycin B3 to the bacterial cultures at various concentrations (e.g., 1x, 2x, and 4x the MIC). Include a growth control without any antibiotic.

• Incubation and Sampling: Incubate the cultures at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each culture.

• Determine Viable Counts: Perform serial dilutions of the collected aliquots in sterile saline or PBS and plate them on MHA plates.

• Incubate and Count: Incubate the plates at 37°C for 18-24 hours and count the number of colonies to determine the CFU/mL at each time point.

• Plot Data: Plot the log10 CFU/mL against time for each concentration of Ostreogrycin B3. A ≥3-log10 reduction in CFU/mL is generally considered bactericidal.

Anti-Biofilm Assay

This assay evaluates the ability of an antimicrobial agent to inhibit biofilm formation or eradicate established biofilms.

Materials:

• Ostreogrycin B3

• Biofilm-forming bacterial strain

• Tryptic Soy Broth (TSB) or other suitable medium

• Sterile 96-well flat-bottom microtiter plates

• Crystal Violet solution (0.1%)

• Ethanol (B145695) (95%) or acetic acid (33%) for destaining

• Plate reader

Protocol for Biofilm Inhibition:

• Prepare Ostreogrycin B3 Dilutions: In a 96-well plate, prepare serial dilutions of Ostreogrycin B3 in TSB.

• Prepare Inoculum: Grow an overnight culture of the biofilm-forming bacteria and dilute it to approximately 1 x 10^6 CFU/mL in TSB.

• Inoculation: Add the bacterial inoculum to the wells containing the Ostreogrycin B3 dilutions. Include a growth control (bacteria in TSB) and a negative control (TSB only).

• Incubation: Incubate the plate at 37°C for 24-48 hours without shaking to allow for biofilm formation.

• Wash: Gently discard the planktonic cells and wash the wells with sterile PBS to remove non-adherent bacteria.

• Stain: Add crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Wash: Remove the crystal violet and wash the wells with water until the wash water is clear.

• Destain: Add ethanol or acetic acid to each well to solubilize the bound crystal violet.

• Quantify: Measure the absorbance of the destained solution at a wavelength of 570 nm using a plate reader. A reduction in absorbance compared to the growth control indicates inhibition of biofilm formation.

Cellular Response to Protein Synthesis Inhibition

The inhibition of protein synthesis by Ostreogrycin B3 can trigger a cascade of downstream cellular events in bacteria. Ribosome stalling leads to the activation of quality control and rescue pathways designed to resolve the translational arrest and degrade aberrant proteins and mRNA.

Caption: Downstream effects of ribosome stalling.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Translational Control by Ribosome Pausing in Bacteria: How a Non-uniform Pace of Translation Affects Protein Production and Folding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Susceptibility Testing for Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro antimicrobial susceptibilities of Streptococcus pneumoniae clinical isolates obtained in Canada in 2002 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ostreogrycin B3 Combination Therapy Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3, a member of the streptogramin B class of antibiotics, presents a compelling area of investigation for combination therapy to combat the growing threat of antimicrobial resistance. Streptogramin antibiotics, comprising two structurally distinct compounds, group A (macrolactones) and group B (cyclic hexadepsipeptides), are known to act synergistically to inhibit bacterial protein synthesis. This synergistic action, which results in bactericidal activity against many pathogens, forms the basis of their clinical utility.[1][2] While the primary synergy of streptogramins is between their A and B components, research into combinations of streptogramin B antibiotics with other classes of antimicrobials is a promising strategy to enhance efficacy, overcome resistance, and broaden the spectrum of activity.

Ostreogrycin B3 is a derivative of pristinamycin (B1678112) IA and is characterized by a 5-hydroxy-4-oxo-pipecolyl residue.[3][4] Like other streptogramin B compounds, it targets the bacterial ribosome. The binding of a group A streptogramin induces a conformational change in the ribosome, which in turn increases the binding affinity for the group B component, leading to a potentiation of their combined effect. This document provides detailed application notes and protocols for investigating the synergistic potential of Ostreogrycin B3 in combination with other antibiotics. While specific data for Ostreogrycin B3 in such combinations is limited, the provided protocols are based on established methods for synergy testing with closely related streptogramin B antibiotics, such as quinupristin.

Potential Synergistic Combinations

Based on studies with the streptogramin combination quinupristin-dalfopristin, Ostreogrycin B3 may exhibit synergistic or additive effects when combined with various antibiotic classes, particularly against multidrug-resistant Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecium.[5][6]

Table 1: Potential Antibiotic Classes for Combination Studies with Ostreogrycin B3

Antibiotic Class	Examples	Rationale for Combination
Tetracyclines	Doxycycline, Tigecycline	Potential for enhanced activity against vancomycin-resistant enterococci (VRE).[6]
Glycopeptides	Vancomycin	May exhibit synergy against methicillin-resistant Staphylococcus aureus (MRSA) and VRE.[5][6]
Fosfomycin	Fosfomycin	Combination may lead to a significant decrease in inhibitory concentrations.[7]
Rifamycins	Rifampin	Potential for synergistic activity, although it may be less consistent than with other agents.[7]
Aminoglycosides	Gentamicin	Possible synergy, though less frequently observed than with other combinations.[7]
β-Lactams	Cefepime, Ampicillin	Additive or synergistic effects have been observed against MRSA.[5][8]

Experimental Protocols

Two primary methods for in vitro synergy testing are the checkerboard assay and the time-kill assay.

Protocol 1: Checkerboard Assay for Fractional Inhibitory Concentration (FIC) Index

The checkerboard assay is a microdilution method used to determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the synergistic, additive, indifferent, or antagonistic effect of an antibiotic combination.

Materials:

• Ostreogrycin B3 (or a suitable streptogramin B surrogate like quinupristin)

• Partner antibiotic(s) from different classes

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland

• Incubator (35°C)

• Microplate reader (optional)

Procedure:

• Prepare Antibiotic Stock Solutions: Prepare stock solutions of Ostreogrycin B3 and the partner antibiotic(s) at a concentration at least 10 times the expected Minimum Inhibitory Concentration (MIC).

• Plate Setup:

  • Add 50 µL of CAMHB to each well of a 96-well plate.

  • Create a two-dimensional serial dilution of the antibiotics. Along the x-axis, serially dilute the partner antibiotic. Along the y-axis, serially dilute Ostreogrycin B3. This creates a checkerboard of varying antibiotic concentrations.

  • Include wells with each antibiotic alone to determine their individual MICs, as well as a growth control well without any antibiotics.

• Inoculation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well. Add 100 µL of this inoculum to each well.

• Incubation: Incubate the plates at 35°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC of each antibiotic alone and in combination. The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

  • Calculate the FIC for each antibiotic in the combination using the formula:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • Calculate the FIC index (FICI) by summing the individual FIC values:

    • FICI = FIC of Ostreogrycin B3 + FIC of Partner Antibiotic

  • Interpret the results as follows:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Table 2: Example of Checkerboard Assay Results Interpretation

Ostreogrycin B3 (µg/mL)	Partner Antibiotic (µg/mL)	Growth	FIC of Ostreogrycin B3	FIC of Partner Antibiotic	FICI	Interpretation
0.5 (MIC alone = 2)	0.25 (MIC alone = 1)	No	0.25	0.25	0.5	Synergy
1	0.5	No	0.5	0.5	1.0	Additive
2	1	No	1.0	1.0	2.0	Indifference

Protocol 2: Time-Kill Assay

The time-kill assay provides information on the bactericidal or bacteriostatic activity of an antibiotic combination over time.

Materials:

• Ostreogrycin B3

• Partner antibiotic(s)

• Culture tubes with CAMHB

• Bacterial inoculum standardized to 0.5 McFarland

• Incubator with shaking capabilities (35°C)

• Apparatus for serial dilutions and plating (e.g., micropipettes, sterile tubes, agar (B569324) plates)

Procedure:

• Prepare Cultures: Prepare an overnight culture of the test organism. Dilute this culture to achieve a starting inoculum of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in multiple tubes containing CAMHB.

• Add Antibiotics: Add the antibiotics to the tubes at predetermined concentrations (e.g., 0.5x, 1x, or 2x the MIC). Include the following conditions:

  • Growth control (no antibiotic)

  • Ostreogrycin B3 alone

  • Partner antibiotic alone

  • Ostreogrycin B3 + partner antibiotic in combination

• Incubation and Sampling: Incubate the tubes at 35°C with shaking. At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), remove an aliquot from each tube.

• Colony Counting: Perform serial dilutions of the collected aliquots and plate them onto appropriate agar plates. Incubate the plates overnight and count the number of colonies (CFU/mL).

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is defined as a ≥ 2 log10 decrease in CFU/mL between the combination and the most active single agent at 24 hours.

  • Indifference is defined as a < 2 log10 change in CFU/mL between the combination and the most active single agent.

  • Antagonism is defined as a ≥ 2 log10 increase in CFU/mL between the combination and the most active single agent.

Visualizing Experimental Workflows

Checkerboard Assay Workflow

Caption: Workflow for the checkerboard synergy assay.

Time-Kill Assay Workflow

Caption: Workflow for the time-kill synergy assay.

Signaling Pathway: Streptogramin Mechanism of Action

Caption: Synergistic mechanism of streptogramin antibiotics.

Conclusion

The investigation of Ostreogrycin B3 in combination with other antibiotic classes holds significant potential for the development of novel therapeutic strategies against multidrug-resistant bacteria. The protocols outlined in this document provide a framework for conducting robust in vitro synergy studies. While data on Ostreogrycin B3 is emerging, the principles of synergy testing established for other streptogramins offer a solid foundation for future research. Careful execution of these experiments and thorough analysis of the data will be crucial in elucidating the full potential of Ostreogrycin B3 as a component of combination therapy.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Synthetic group A streptogramin antibiotics that overcome Vat resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The structure of the antibiotic ostreogrycin B3 - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. The Comprehensive Antibiotic Resistance Database [card.mcmaster.ca]
• 5. In Vitro Activities of Quinupristin-Dalfopristin and Cefepime, Alone and in Combination with Various Antimicrobials, against Multidrug-Resistant Staphylococci and Enterococci in an In Vitro Pharmacodynamic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial Activity of Quinupristin-Dalfopristin Combined with Other Antibiotics against Vancomycin-Resistant Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro combinations of five intravenous antibiotics with dalfopristin-quinupristin against Staphylococcus aureus in a 3-dimensional model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quinupristin-Dalfopristin Combined with β-Lactams for Treatment of Experimental Endocarditis Due to Staphylococcus aureus Constitutively Resistant to Macrolide-Lincosamide-Streptogramin B Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ostreogrycin B3 Synergy Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ostreogrycin B3 belongs to the streptogramin B class of antibiotics. Streptogramins are composed of two structurally distinct groups: group A (e.g., Dalfopristin) and group B (e.g., Ostreogrycin B3, Quinupristin). While individually these compounds are often only bacteriostatic, they act synergistically when used in combination, frequently resulting in potent bactericidal activity.[1] This synergy is of significant clinical interest, particularly for treating infections caused by multidrug-resistant Gram-positive bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium.[1]

The basis for this synergy lies in their cooperative binding to the bacterial 50S ribosomal subunit. The binding of a group A streptogramin induces a conformational change in the ribosome, which dramatically increases its affinity for the group B compound.[1][2] The resulting stable antibiotic-ribosome complex blocks protein synthesis by inhibiting polypeptide chain elongation and obstructing the peptide exit tunnel.[3][4]

These application notes provide detailed protocols for testing the synergistic activity of Ostreogrycin B3 with a streptogramin A partner using two standard in vitro methods: the Checkerboard Assay and the Time-Kill Curve Assay.

Mechanism of Action: Streptogramin Synergy

The synergistic interaction between streptogramin A and B antibiotics occurs at the site of protein synthesis within the bacterial ribosome.

Caption: Synergistic binding of streptogramins to the 50S ribosome.

Experimental Protocols

Two primary methods are used to quantify antibiotic synergy in vitro.

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the interaction between two antimicrobial agents.[5][6]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Synergistic interaction of the streptogramins with the ribosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergy of Streptogramin Antibiotics Occurs Independently of Their Effects on Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Mechanisms of Action of Ribosome-Targeting Peptide Antibiotics [frontiersin.org]
• 5. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 6. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]

Purification of Ostreogrycin B3 from Bacterial Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of Ostreogrycin B3, a streptogramin B antibiotic, from bacterial cultures of Streptomyces ostreogriseus. The methodologies described herein are compiled from established procedures for related streptogramin antibiotics and are intended to serve as a comprehensive guide for researchers in natural product chemistry, microbiology, and drug development.

Introduction

Ostreogrycin B3 is a member of the streptogramin B family of antibiotics, produced by the bacterium Streptomyces ostreogriseus. These antibiotics are of significant interest due to their potent activity against a range of Gram-positive bacteria. The purification of Ostreogrycin B3 from complex fermentation broths is a critical step in its characterization, preclinical evaluation, and potential therapeutic development. This document outlines the key stages of purification, from bacterial culture to the isolation of the pure compound.

Bacterial Cultivation for Ostreogrycin B3 Production

Optimal production of Ostreogrycin B3 is a prerequisite for a successful purification campaign. The following table summarizes the optimized culture conditions for Streptomyces species to maximize antibiotic yield.

Table 1: Optimized Culture Conditions for Streptomyces ostreogriseus

Parameter	Optimized Value/Condition	Reference
Culture Medium
Carbon Source	Sucrose (B13894)	[1]
Nitrogen Source	Soybean Meal	[2]
Mineral Salts	MgCl₂, Glutamate	[2]
Fermentation Parameters
pH	6.8 - 7.0	[1]
Temperature	28 - 32°C	General knowledge
Dissolved Oxygen	50%	[1]
Incubation Time	92 - 96 hours
Inoculum	Spore suspension or vegetative mycelium	General knowledge
Fermentation Strategy	Fed-batch with continuous sucrose addition

Purification Workflow

The purification of Ostreogrycin B3 involves a multi-step process designed to separate the target molecule from other cellular components and related secondary metabolites. The general workflow is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. Statistical optimization of culture medium for improved production of antimicrobial compound by Streptomyces rimosus AG-P1441 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming Ostreogrycin B3 insolubility in aqueous buffers

Welcome to the technical support center for Ostreogrycin B3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to the insolubility of Ostreogrycin B3 in aqueous buffers during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is Ostreogrycin B3 poorly soluble in aqueous buffers?

A1: Ostreogrycin B3 is a member of the streptogramin B family of antibiotics. These are large, cyclic peptide-like molecules with significant hydrophobic regions. This hydrophobicity makes them inherently difficult to dissolve in polar solvents like water and aqueous buffers.

Q2: What are the recommended solvents for preparing a stock solution of Ostreogrycin B3?

A2: Due to its hydrophobic nature, Ostreogrycin B3 should first be dissolved in an organic solvent to create a concentrated stock solution. Commonly used and recommended solvents include Dimethyl Sulfoxide (DMSO), ethanol (B145695), and methanol.

Q3: What is a typical concentration for an Ostreogrycin B3 stock solution?

A3: A stock solution concentration of 1 to 10 mg/mL is generally recommended. This concentration is high enough for subsequent dilution into your experimental aqueous buffer while keeping the final concentration of the organic solvent low.

Q4: How should I store my Ostreogrycin B3 stock solution?

A4: Stock solutions of Ostreogrycin B3 in a dry organic solvent such as DMSO or ethanol should be stored at -20°C to ensure stability. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q5: My Ostreogrycin B3 precipitates when I dilute the stock solution into my aqueous buffer. What can I do?

A5: Precipitation upon dilution is a common issue. Please refer to our Troubleshooting Guide for detailed steps on how to prevent this. Key strategies include drop-wise addition of the stock solution while vortexing the buffer, using co-solvents, or employing solubility enhancers.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with Ostreogrycin B3.

Issue 1: Ostreogrycin B3 powder will not dissolve in the chosen organic solvent.

Possible Cause	Solution
Insufficient solvent volume.	Increase the volume of the solvent to lower the effective concentration.
Inadequate mixing.	Vortex the solution for several minutes. Gentle warming (to no more than 37°C) and sonication can also aid dissolution.
Solvent purity.	Ensure you are using a high-purity, anhydrous grade of the organic solvent. Water contamination can significantly reduce solubility.

Issue 2: The stock solution is cloudy or contains visible particles.

Possible Cause	Solution
Incomplete dissolution.	As with Issue 1, try vortexing, gentle warming, or sonication.
Contamination of the Ostreogrycin B3 powder.	If the problem persists, consider the purity of your compound.
Saturation limit exceeded.	You may be trying to prepare a stock solution that is too concentrated. Try preparing a more dilute stock.

Issue 3: Ostreogrycin B3 precipitates out of the aqueous buffer during the experiment.

Possible Cause	Solution
High final concentration of Ostreogrycin B3.	The concentration of Ostreogrycin B3 may be too high for the aqueous buffer to support. Try lowering the final concentration in your assay.
High percentage of organic solvent in the final solution.	While an organic solvent is needed for the stock, high concentrations in the final aqueous solution can sometimes cause precipitation. Aim to keep the final organic solvent concentration below 1% (v/v).
Buffer composition.	Certain salts or pH conditions in your buffer may promote precipitation. If possible, try adjusting the pH or using a different buffer system.
Temperature changes.	Changes in temperature during your experiment could affect solubility. Ensure a consistent temperature is maintained.

Experimental Protocols

Protocol 1: Preparation of Ostreogrycin B3 Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Ostreogrycin B3 in DMSO.

Materials:

• Ostreogrycin B3 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh out the desired amount of Ostreogrycin B3 powder in a sterile microcentrifuge tube. For a 10 mg/mL solution, you would weigh 10 mg of the powder.

• Add the appropriate volume of anhydrous DMSO. For a 10 mg/mL solution with 10 mg of powder, add 1 mL of DMSO.

• Vortex the tube vigorously until the Ostreogrycin B3 is completely dissolved. If necessary, gently warm the solution to 37°C or sonicate for short intervals.

• Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C.

Protocol 2: Dilution of Ostreogrycin B3 Stock Solution into Aqueous Buffer

This protocol provides a method for diluting the organic stock solution into an aqueous buffer to minimize precipitation.

Materials:

• Ostreogrycin B3 stock solution (from Protocol 1)

• Sterile aqueous buffer of choice

• Vortex mixer

Procedure:

• Bring the aqueous buffer to the desired experimental temperature.

• While vigorously vortexing the aqueous buffer, add the Ostreogrycin B3 stock solution drop-wise. The rapid mixing helps to disperse the hydrophobic compound quickly, preventing localized high concentrations that can lead to precipitation.

• Continue to vortex for a few seconds after adding the stock solution to ensure it is fully dispersed.

• Visually inspect the solution for any signs of precipitation. If the solution appears cloudy, you may need to lower the final concentration or use a solubility enhancer.

Protocol 3: Using a Co-solvent to Improve Solubility

This protocol describes the use of a co-solvent system to enhance the solubility of Ostreogrycin B3 in aqueous solutions.

Materials:

• Ostreogrycin B3 powder

• Dimethyl Sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Sterile aqueous buffer of choice

• Vortex mixer

Procedure:

• Prepare a primary stock solution of Ostreogrycin B3 in DMSO at a high concentration (e.g., 50 mg/mL).

• Create a co-solvent mixture of PEG400 and your aqueous buffer. A common starting point is a 10% (v/v) PEG400 solution in the buffer.

• While vortexing the co-solvent/buffer mixture, slowly add the Ostreogrycin B3 primary stock solution to achieve your desired final concentration.

• The presence of PEG400 in the final solution can help to keep the Ostreogrycin B3 in solution.

Data Summary

Table 1: Recommended Solvents for Ostreogrycin B3 Stock Solutions

Solvent	Recommended Starting Concentration	Storage Conditions
Dimethyl Sulfoxide (DMSO)	1-10 mg/mL	-20°C, desiccated
Ethanol	1-10 mg/mL	-20°C, desiccated
Methanol	1-10 mg/mL	-20°C, desiccated

Note: The solubility of Ostreogrycin B3 in these solvents has not been quantitatively determined in the literature. These recommendations are based on the known solubility of other streptogramin B antibiotics.

Visualizations

Caption: Experimental workflow for preparing Ostreogrycin B3 solutions.

Caption: Mechanism of action of streptogramin antibiotics.

Troubleshooting inconsistent Ostreogrycin B3 MIC assay results

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering inconsistencies in Ostreogrycin B3 Minimum Inhibitory Concentration (MIC) assay results. The following resources are designed to troubleshoot common issues and provide standardized protocols to ensure data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is Ostreogrycin B3 and how does it work?

A1: Ostreogrycin B3 is a member of the streptogramin B family of antibiotics. Streptogramins consist of two structurally distinct compounds, group A and group B molecules. While each component is bacteriostatic on its own, they act synergistically to become bactericidal.[1] Ostreogrycin B3, a group B streptogramin, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. This binding interferes with the elongation of the polypeptide chain and can stimulate the dissociation of peptidyl-tRNA from the ribosome.[1] The synergistic partner for Ostreogrycin B would be a group A streptogramin, which binds to the ribosome in a way that increases the affinity for the group B component, enhancing its inhibitory effect.[1]

Q2: Why are my Ostreogrycin B3 MIC results inconsistent across replicates?

A2: Inconsistent MIC results can stem from several factors, including:

• Inoculum Preparation: An inaccurate bacterial concentration is a frequent source of error.

• Mixed Cultures: Contamination of your test isolate can lead to variable growth.

• Reagent Preparation: Errors in the serial dilution of Ostreogrycin B3 can significantly impact results.

• Plate Reading: Subjectivity in visually determining the MIC endpoint can introduce variability.

• Heteroresistance: The presence of subpopulations of bacteria with varying levels of resistance can cause inconsistent growth inhibition.

Q3: What are "skipped wells" and how should I interpret them in my Ostreogrycin B3 MIC assay?

A3: "Skipped wells" refer to a situation where a well with a lower concentration of an antibiotic shows no bacterial growth, while wells with higher concentrations do show growth. This can be due to technical errors, such as pipetting mistakes during serial dilution, or a paradoxical effect of the compound at specific concentrations. If you observe skipped wells, it is recommended to repeat the experiment to rule out technical error.

Q4: Can the type of microtiter plate used affect my Ostreogrycin B3 MIC results?

A4: Yes, the material of the microtiter plate can influence the results, especially for compounds that may adsorb to plastics. It is important to use plates made of a material that does not interact with Ostreogrycin B3. To minimize variability, it is recommended to consistently use the same type and brand of plates across all experiments.

Q5: How long should I incubate my MIC assay for Ostreogrycin B3?

A5: For most standard MIC assays, an incubation period of 18-24 hours is recommended. It is crucial to adhere to a consistent incubation time as specified in a validated protocol, as prolonged incubation can sometimes lead to an apparent increase in the MIC.

Troubleshooting Guide

Issue 1: Inconsistent MIC Values Between Replicates

Potential Cause	Troubleshooting Step
Inaccurate Inoculum Density	Verify that the turbidity of your bacterial suspension matches a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Prepare the inoculum fresh for each experiment.
Improper Serial Dilution	Ensure thorough mixing of the Ostreogrycin B3 stock solution before preparing dilutions. Use calibrated pipettes and change tips between each dilution step to avoid carryover.
Well-to-Well Contamination	Exercise careful aseptic technique during plate preparation and inoculation to prevent cross-contamination between wells.
Subjective Endpoint Reading	Have a second trained individual read the plates, or use a microplate reader to obtain objective optical density (OD) measurements. The MIC is the lowest concentration that inhibits visible growth.

Issue 2: No Bacterial Growth in Control Wells

Potential Cause	Troubleshooting Step
Non-viable Inoculum	Use a fresh (18-24 hour) culture to prepare the inoculum. Ensure the bacterial suspension is used within 15-30 minutes of preparation.
Unsuitable Growth Medium	Confirm that the chosen medium (e.g., Cation-Adjusted Mueller-Hinton Broth) supports the growth of your test organism.
Incubator Malfunction	Verify the incubator temperature and CO2 levels (if required for the specific organism) are correct.

Issue 3: Growth in All Wells, Including High Ostreogrycin B3 Concentrations

Potential Cause	Troubleshooting Step
Bacterial Resistance	Confirm the identity of your bacterial strain and its expected susceptibility profile to streptogramins.
Inactive Ostreogrycin B3	Ensure the Ostreogrycin B3 powder has been stored correctly and the stock solution is not expired. Prepare fresh stock solutions regularly.
Incorrect Inoculum Preparation	An overly dense inoculum can overwhelm the antibiotic, leading to apparent resistance. Re-check your inoculum preparation procedure.

Data Presentation

Table 1: Representative Quality Control (QC) Ranges for Streptogramins

The following are example MIC ranges for the streptogramin combination quinupristin-dalfopristin against standard QC strains. As Ostreogrycin B3 is a component of the streptogramin class, these ranges can serve as a preliminary guide. Laboratories should establish their own internal QC ranges for Ostreogrycin B3.

QC Strain	Antimicrobial Agent	Representative MIC Range (µg/mL)
Staphylococcus aureus ATCC® 29213™	Quinupristin-Dalfopristin	0.25 - 1
Enterococcus faecalis ATCC® 29212™	Quinupristin-Dalfopristin	1 - 4

Note: These are representative ranges and may vary slightly based on the specific testing methodology and laboratory conditions. It is crucial to consult the latest CLSI or EUCAST guidelines for the most up-to-date QC ranges.

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for Ostreogrycin B3

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[2][3]

1. Preparation of Ostreogrycin B3 Stock Solution:

• Accurately weigh a precise amount of Ostreogrycin B3 powder.

• Dissolve the powder in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 1280 µg/mL). Ensure the powder is completely dissolved.

• Sterilize the stock solution by filtering it through a 0.22 µm syringe filter.

• Store the stock solution in small aliquots at -20°C or below.

2. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or broth.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Within 15 minutes of preparation, dilute this suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve the final desired inoculum concentration in the microplate wells (typically 5 x 10^5 CFU/mL).

3. Preparation of Microdilution Plates:

• Aseptically dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

• Add 50 µL of the Ostreogrycin B3 stock solution to the first well of each row to be tested, resulting in the highest desired concentration.

• Perform a serial two-fold dilution by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well in the dilution series.

4. Inoculation and Incubation:

• Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL.

• Include a growth control well (containing only broth and bacteria) and a sterility control well (containing only broth).

• Seal the plate and incubate at 35-37°C for 18-24 hours in ambient air.

5. MIC Determination:

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Ostreogrycin B3 that completely inhibits visible bacterial growth.

Mandatory Visualizations

References

• 1. Synergy of Streptogramin Antibiotics Occurs Independently of Their Effects on Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 3. EUCAST: MIC Determination [eucast.org]

Ostreogrycin B3 degradation and stability issues in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ostreogrycin B3. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: My Ostreogrycin B3 solution appears to be losing activity over time. What is the likely cause?

A1: Ostreogrycin B3, a streptogramin B antibiotic, is susceptible to degradation in solution, particularly under non-neutral pH conditions.[1][2] The primary degradation pathway is hydrolysis of the ester and lactone bonds within its cyclic depsipeptide structure.[1][3] It is recommended to prepare fresh solutions for each experiment to ensure potency. If you must store solutions, do so at -20°C or lower for short periods and avoid repeated freeze-thaw cycles.

Q2: I am observing unexpected peaks in my HPLC analysis of an Ostreogrycin B3 sample. What could these be?

A2: These additional peaks likely represent degradation products of Ostreogrycin B3. Forced degradation studies on related streptogramin antibiotics, such as pristinamycin, have shown that degradation occurs under acidic, basic, oxidative, and photolytic stress, leading to the formation of various byproducts.[2][4] The identity and quantity of these degradation products will depend on the specific conditions your sample has been exposed to.

Q3: What are the optimal storage conditions for Ostreogrycin B3?

A3: For long-term storage, Ostreogrycin B3 should be stored as a solid at -20°C.[5] Stock solutions should be prepared fresh for each use. If short-term storage of a solution is necessary, it should be stored at -20°C or -80°C.

Q4: What solvents are recommended for dissolving Ostreogrycin B3?

A4: Ostreogrycin B3 is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF). It is partially soluble in methanol (B129727) and ethanol (B145695) and poorly soluble in water. For biological assays, it is common to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the aqueous experimental medium. Ensure the final concentration of DMSO is compatible with your experimental system.

Troubleshooting Guides

Issue 1: Loss of Potency or Inconsistent Results

• Symptom: Decreased or variable antibacterial activity in assays.

• Probable Cause: Degradation of Ostreogrycin B3 in solution.

• Solution:

  • Prepare Fresh Solutions: Always prepare Ostreogrycin B3 solutions fresh from a solid aliquot before each experiment.

  • pH Control: Maintain a neutral pH (around 7.0) for your experimental buffers and media, as Ostreogrycin B3 is more stable at neutral pH.[1] Avoid strongly acidic or basic conditions.

  • Temperature Control: Keep solutions on ice during preparation and use them promptly. For longer experiments, consider the stability of Ostreogrycin B3 at the incubation temperature.

  • Light Protection: Protect solutions from direct light, as photolytic degradation can occur.[4]

Issue 2: Poor Solubility or Precipitation

• Symptom: The compound does not fully dissolve or precipitates out of solution upon dilution.

• Probable Cause: Ostreogrycin B3 has poor aqueous solubility.

• Solution:

  • Use of Organic Solvents: Prepare a high-concentration stock solution in 100% DMSO.

  • Serial Dilution: When diluting into an aqueous buffer, perform serial dilutions and vortex thoroughly between each step to minimize precipitation.

  • Final Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your assay is low and does not affect the experimental outcome.

Issue 3: Unexpected HPLC/LC-MS Results

• Symptom: Appearance of multiple new peaks, shifting retention times, or a decrease in the main peak area.

• Probable Cause: Degradation of the compound during sample preparation or analysis.

• Solution:

  • Mobile Phase pH: If using an acidic mobile phase, be aware that this can cause acid-catalyzed hydrolysis.[2] Minimize the time the sample is exposed to acidic conditions.

  • Sample Diluent: Use a diluent that is close to neutral pH for sample preparation.

  • Stability-Indicating Method: Employ a validated stability-indicating HPLC method that can effectively separate the intact Ostreogrycin B3 from its degradation products.[6][7]

Quantitative Data on Stability

The following tables summarize stability data from forced degradation studies on pristinamycin, a close structural analog of Ostreogrycin B3. This data provides an indication of the expected stability profile of Ostreogrycin B3 under similar conditions.

Table 1: Forced Degradation of Pristinamycin [2]

Stress Condition	Reagent	Duration	Temperature	% Degradation
Acid Hydrolysis	0.5 N HCl	2 hours	Room Temp.	15.2%
Base Hydrolysis	0.5 N NaOH	2 hours	Room Temp.	12.8%
Oxidation	3.0% H₂O₂	Not Specified	Room Temp.	Significant
Photolytic Degradation	UV light (254 nm)	Not Specified	Room Temp.	Significant

Table 2: Thermal Degradation of Virginiamycin (a related streptogramin) [8]

Temperature	D-value (time for 90% degradation)
70°C	43.3 min
95°C	19.4 min

Experimental Protocols

Protocol 1: Preparation of Ostreogrycin B3 Stock Solution

• Equilibrate the vial of solid Ostreogrycin B3 to room temperature before opening.

• Weigh the required amount of Ostreogrycin B3 in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex thoroughly until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Stability Testing using a Stability-Indicating RP-HPLC Method

This protocol is based on methods developed for pristinamycin.[6][7]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of an acidic buffer (e.g., 0.2% orthophosphoric acid) and acetonitrile. The exact ratio should be optimized for best separation.

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Detection: UV detection at an appropriate wavelength (e.g., 206 nm).

  • Column Temperature: 40°C.

• Forced Degradation Sample Preparation:

  • Acid Hydrolysis: Incubate a solution of Ostreogrycin B3 in 0.5 N HCl.

  • Base Hydrolysis: Incubate a solution of Ostreogrycin B3 in 0.5 N NaOH.

  • Oxidative Degradation: Incubate a solution of Ostreogrycin B3 with 3% H₂O₂.

  • Photolytic Degradation: Expose a solution of Ostreogrycin B3 to UV light.

• Analysis:

  • Inject the prepared samples into the HPLC system.

  • Monitor the decrease in the peak area of the intact Ostreogrycin B3 and the appearance of new peaks corresponding to degradation products.

Visualizations

Ostreogrycin B3 Degradation Pathway

Experimental Workflow

Troubleshooting Flowchart

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Development and Validation of a Stability-Indicating RP-HPLC Method for the Assay of Pristinamycin in Bulk and Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Optimizing Ostreogrycin B3 production yield from Streptomyces fermentation

Welcome to the technical support center for Ostreogrycin B3 production from Streptomyces fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions encountered during the production of this valuable antibiotic.

Troubleshooting Guide

This guide addresses common problems encountered during Streptomyces fermentation for Ostreogrycin B3 production, presented in a question-and-answer format.

Q1: My Streptomyces culture shows good biomass, but the Ostreogrycin B3 yield is low. What are the likely causes?

A1: This is a common issue where primary metabolism (cell growth) is robust, but secondary metabolism (antibiotic production) is lagging. Several factors could be at play:

• Suboptimal Induction of the Biosynthetic Pathway: The genetic pathways for secondary metabolite production are often tightly regulated and require specific triggers to become active.

• Nutrient Limitation or Repression: The production of secondary metabolites like Ostreogrycin B3 is often initiated in response to the depletion of certain nutrients. Conversely, an excess of some nutrients, particularly phosphate (B84403) and certain carbon sources, can suppress antibiotic production.

• Unfavorable Fermentation Conditions: Key parameters such as pH, temperature, and dissolved oxygen levels might be optimized for growth but not for Ostreogrycin B3 synthesis.

Q2: I'm observing significant batch-to-batch variability in my Ostreogrycin B3 yield. How can I improve consistency?

A2: Inconsistent yields often point to variability in the initial stages of your process or the quality of your raw materials.

• Inoculum Quality: The age, size, and physiological state of your seed culture are critical for reproducible fermentations.

• Media Composition: Variations in the quality of complex media components (e.g., yeast extract, soybean meal) can lead to inconsistent results.

• Environmental Control: Fluctuations in pH, temperature, or dissolved oxygen during the fermentation can significantly impact the final yield.

Q3: My Ostreogrycin B3 production starts strong but then plateaus or declines prematurely. What should I investigate?

A3: A premature halt in production can be due to several factors:

• Feedback Inhibition: The accumulation of Ostreogrycin B3 in the fermentation broth may inhibit its own biosynthesis.

• Nutrient Depletion: The depletion of a critical precursor or nutrient can bring production to a halt.

• Accumulation of Toxic Byproducts: The buildup of toxic metabolic byproducts can inhibit cell function and antibiotic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a typical fermentation medium for Ostreogrycin B3 production?

A1: While the optimal medium can vary between different strains of Streptomyces ostreogriseus, a typical starting point for streptogramin production includes a complex carbon source, a nitrogen source, and essential minerals. Based on data from the closely related virginiamycin, a suitable medium could be composed of glucose, corn starch, and soybean meal.

Q2: What are the key precursors for Ostreogrycin B3 biosynthesis?

A2: Ostreogrycin B3 is a streptogramin B type antibiotic, which is a cyclic hexadepsipeptide. Its biosynthesis involves the assembly of several amino acid precursors. Key precursors likely include L-proline, L-phenylalanine, and L-threonine, which form parts of the core structure.

Q3: What is the optimal pH and temperature for Ostreogrycin B3 fermentation?

A3: For most Streptomyces species, the optimal temperature for growth and antibiotic production is typically between 28-30°C. The optimal pH for streptogramin production is generally in the range of 6.5 to 7.5. It is crucial to monitor and control the pH throughout the fermentation process.

Q4: How can I quantify the amount of Ostreogrycin B3 in my fermentation broth?

A4: The most common and accurate method for quantifying Ostreogrycin B3 is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector. This technique allows for the separation and quantification of Ostreogrycin B3 from other components in the fermentation broth.

Data Presentation

The following tables summarize key fermentation parameters for streptogramin antibiotics, primarily based on data for the closely related virginiamycin, which can serve as a starting point for optimizing Ostreogrycin B3 production.

Table 1: Comparison of Fermentation Media for Streptogramin Production

Component	Concentration Range (g/L)	Purpose
Glucose	20 - 40	Primary Carbon Source
Corn Starch	10 - 30	Complex Carbon Source
Soybean Meal	15 - 25	Nitrogen Source
CaCO₃	2 - 5	pH Buffering
Yeast Extract	2 - 5	Source of Vitamins and Growth Factors

Table 2: Key Fermentation Parameters for Streptogramin Production

Parameter	Optimal Range
Temperature	28 - 30 °C
pH	6.5 - 7.5
Agitation	200 - 400 rpm
Aeration	0.5 - 1.5 vvm
Fermentation Time	120 - 168 hours

Experimental Protocols

Protocol 1: Precursor Feeding to Enhance Ostreogrycin B3 Production

This protocol describes a method to potentially increase the yield of Ostreogrycin B3 by supplementing the fermentation medium with its biosynthetic precursors.

Materials:

• Streptomyces ostreogriseus seed culture

• Production fermentation medium

• Sterile stock solutions of potential precursors (e.g., L-proline, L-phenylalanine, L-threonine) at a concentration of 100 g/L

• Shake flasks or bioreactor

• HPLC for analysis

Methodology:

• Prepare the production fermentation medium and inoculate with the Streptomyces ostreogriseus seed culture.

• Incubate the culture under optimal conditions (e.g., 28°C, 250 rpm).

• After 48 hours of fermentation (or at the onset of the stationary phase), add the sterile precursor stock solutions to the culture to achieve a final concentration in the range of 1-5 g/L. A control culture with no precursor addition should be run in parallel.

• Continue the fermentation, taking samples at regular intervals (e.g., every 24 hours).

• Extract Ostreogrycin B3 from the fermentation broth samples.

• Analyze the concentration of Ostreogrycin B3 in the extracts using HPLC.

• Compare the yield of Ostreogrycin B3 in the precursor-fed cultures to the control culture to determine the effect of precursor addition.

Protocol 2: Quantification of Ostreogrycin B3 by HPLC

This protocol provides a general method for the quantification of Ostreogrycin B3 in a fermentation broth sample.

Materials:

• Fermentation broth sample containing Ostreogrycin B3

• Ostreogrycin B3 analytical standard

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable mobile phase modifier)

• Syringe filters (0.22 µm)

• HPLC system with a C18 column and UV detector

Methodology:

• Sample Preparation:

  • Centrifuge a sample of the fermentation broth to pellet the cells.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered supernatant with the mobile phase as needed to bring the Ostreogrycin B3 concentration within the linear range of the standard curve.

• Standard Curve Preparation:

  • Prepare a stock solution of the Ostreogrycin B3 standard in methanol.

  • Create a series of dilutions from the stock solution to generate a standard curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• HPLC Analysis:

  • Set up the HPLC system with a C18 column.

  • Use a suitable mobile phase, such as a gradient of acetonitrile and water with 0.1% formic acid.

  • Set the UV detector to the appropriate wavelength for Ostreogrycin B3 (typically around 230 nm).

  • Inject the prepared standards and samples onto the HPLC system.

• Data Analysis:

  • Integrate the peak corresponding to Ostreogrycin B3 in the chromatograms.

  • Construct a standard curve by plotting the peak area versus the concentration of the standards.

  • Use the standard curve to determine the concentration of Ostreogrycin B3 in the fermentation samples.

Visualizations

Caption: Generalized biosynthetic pathway for streptogramin B antibiotics.

Caption: Troubleshooting workflow for low Ostreogrycin B3 yield.

How to address bacterial resistance to Ostreogrycin B3 in the lab

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering bacterial resistance to Ostreogrycin B3 in the laboratory.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues encountered during your experiments with Ostreogrycin B3.

Problem	Possible Cause	Recommended Solution
Unexpectedly high Minimum Inhibitory Concentrations (MICs) for Ostreogrycin B3	1. Inherent Resistance: The bacterial species may possess intrinsic resistance mechanisms. 2. Acquired Resistance: The strain may have acquired resistance genes. 3. Experimental Error: Issues with antibiotic stock, inoculum preparation, or incubation conditions.	1. Review literature for known intrinsic resistance in the species. 2. Screen for known resistance genes (e.g., vgb, vat, erm) via PCR. 3. Verify the concentration and bioactivity of your Ostreogrycin B3 stock. Ensure inoculum density is standardized (e.g., 0.5 McFarland). Check incubation time and temperature.
Variable or irreproducible MIC results	1. Inoculum variability: Inconsistent starting bacterial concentrations. 2. Media composition: Variations in broth or agar (B569324) composition can affect antibiotic activity.[1] 3. Heteroresistance: Presence of a subpopulation of resistant cells.	1. Strictly adhere to standardized inoculum preparation protocols.[2] 2. Use recommended and consistent media batches (e.g., Mueller-Hinton Broth/Agar). 3. Perform population analysis profiling to detect heteroresistance. Consider extending incubation times.
Ostreogrycin B3 appears effective, but combination therapy with Ostreogrycin A fails	1. Antagonism: Though rare, certain experimental conditions could lead to antagonism. 2. Incorrect Ratio: The synergistic effect of streptogramins is ratio-dependent.	1. Perform checkerboard assays to systematically evaluate the interaction between the two compounds. 2. Titrate the concentrations of both Ostreogrycin A and B3 to determine the optimal synergistic ratio.
No expression of known resistance genes, but resistance is observed	1. Novel Resistance Mechanism: The strain may possess a new or uncharacterized resistance mechanism. 2. Efflux Pump Overexpression: Increased expression of broad-spectrum efflux pumps.[3][4] 3. Target Site Mutation: Spontaneous mutations in the ribosomal target site.[5]	1. Consider whole-genome sequencing to identify novel mutations or genes. 2. Perform efflux pump inhibitor assays (e.g., with reserpine (B192253) or CCCP) to see if MIC values decrease. 3. Sequence the 23S rRNA gene and ribosomal protein genes (e.g., L4, L22) to check for mutations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Ostreogrycin B3?

Ostreogrycin B3 is a type B streptogramin antibiotic.[6] It inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[6][7] Specifically, it obstructs the peptide exit tunnel, leading to the premature release of incomplete peptide chains.[6][8][9] Ostreogrycin B3 acts synergistically with type A streptogramins. The binding of a type A streptogramin induces a conformational change in the ribosome that increases its affinity for the type B component by up to 100-fold, resulting in a potent bactericidal effect.[6][7]

Q2: What are the primary mechanisms of resistance to Ostreogrycin B3?

There are three main mechanisms of bacterial resistance to streptogramins, including Ostreogrycin B3:

• Target Site Modification: This is one of the most common resistance mechanisms.[5] It typically involves the enzymatic methylation of an adenine (B156593) residue (A2058 in E. coli) in the 23S rRNA. This modification reduces the binding affinity of the antibiotic to the ribosome.[10][11] This is often mediated by erm (erythromycin-resistant methylase) genes and can confer cross-resistance to macrolides and lincosamides (the MLSB phenotype).[8]

• Enzymatic Inactivation: Bacteria can produce enzymes that chemically modify and inactivate the antibiotic. For type B streptogramins like Ostreogrycin B3, the most significant are Virginiamycin B lyases (encoded by vgb genes), which linearize the cyclic peptide structure of the antibiotic, rendering it inactive.[12] For type A streptogramins, Virginiamycin acetyltransferases (vat genes) can inactivate the drug.[12]

• Active Efflux: Bacteria can utilize efflux pumps to actively transport Ostreogrycin B3 out of the cell, preventing it from reaching its ribosomal target.[2][13] These pumps, such as those from the ABC transporter superfamily (e.g., MsrA), can be specific or have a broad substrate range, sometimes contributing to multidrug resistance.[2][4]

Q3: How can I determine the MIC of Ostreogrycin B3 for my bacterial strain?

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antibiotic that prevents visible growth of a microorganism.[14] The standard method for determining the MIC of Ostreogrycin B3 is the broth microdilution assay, following guidelines from organizations like the Clinical and Laboratory Standards Institute (CLSI).

Q4: My results show resistance. How do I know which mechanism is responsible?

A combination of phenotypic and genotypic tests can help elucidate the resistance mechanism:

• Phenotypic Assays:

  • MLSB Phenotype Test (D-test): An erythromycin (B1671065) disk placed near a clindamycin (B1669177) disk can reveal inducible resistance, suggesting an erm-mediated mechanism.

  • Efflux Pump Inhibition: A decrease in the Ostreogrycin B3 MIC in the presence of an efflux pump inhibitor (EPI) like reserpine suggests the involvement of efflux pumps.

• Genotypic Assays:

  • PCR: Use specific primers to screen for known resistance genes such as erm, vgb, and vat.

  • Gene Sequencing: Sequence the 23S rRNA gene to identify mutations in the antibiotic binding site.

  • Whole-Genome Sequencing: For unknown mechanisms, this can reveal novel resistance genes or mutations in regulatory elements that control the expression of efflux pumps or other resistance determinants.

Experimental Protocols

Protocol 1: Broth Microdilution Assay for MIC Determination

This protocol outlines the steps to determine the Minimum Inhibitory Concentration (MIC) of Ostreogrycin B3.

• Preparation of Ostreogrycin B3 Stock Solution:

  • Dissolve Ostreogrycin B3 powder in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtering it through a 0.22 µm filter.

  • Prepare serial two-fold dilutions of the antibiotic in sterile cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL, with concentrations ranging from, for example, 256 µg/mL to 0.06 µg/mL.

• Inoculum Preparation:

  • Pick several colonies of the test bacterium from a fresh agar plate (18-24 hours growth).

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions. This brings the total volume to 100 µL.

  • Include a positive control well (bacteria in broth, no antibiotic) and a negative control well (broth only, no bacteria).

  • Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Result Interpretation:

  • After incubation, examine the plate for visible bacterial growth (turbidity).

  • The MIC is the lowest concentration of Ostreogrycin B3 at which there is no visible growth.

Protocol 2: PCR for Detection of vgbA (Streptogramin B Lyase) Gene

This protocol is for the molecular detection of a common Ostreogrycin B resistance gene.

• DNA Extraction:

  • Extract genomic DNA from the bacterial isolate using a commercial DNA extraction kit, following the manufacturer's instructions.

  • Assess DNA quality and concentration using a spectrophotometer.

• PCR Amplification:

  • Prepare a PCR master mix containing DNA polymerase, dNTPs, PCR buffer, and nuclease-free water.

  • Add forward and reverse primers for the vgbA gene. (Primer sequences should be obtained from relevant literature).

  • Add the extracted genomic DNA to the master mix.

  • Perform PCR using the following example cycling conditions (these should be optimized):

    • Initial denaturation: 95°C for 5 minutes.

    • 30 cycles of:

      • Denaturation: 95°C for 30 seconds.

      • Annealing: 55°C for 30 seconds (adjust based on primer Tₘ).

      • Extension: 72°C for 1 minute.

    • Final extension: 72°C for 7 minutes.

• Gel Electrophoresis:

  • Run the PCR products on a 1.5% agarose (B213101) gel stained with an intercalating dye (e.g., ethidium (B1194527) bromide or SYBR Safe).

  • Include a DNA ladder to determine the size of the amplicons.

  • Visualize the DNA bands under UV light. The presence of a band of the expected size indicates a positive result for the vgbA gene.

Visualizations

Ostreogrycin B3 Mechanism of Action and Resistance Pathways

Caption: Ostreogrycin B3 action and key bacterial resistance pathways.

Experimental Workflow for Investigating Resistance

Caption: Logical workflow for identifying Ostreogrycin B3 resistance.

References

• 1. Antimicrobial Susceptibility: Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Efflux pumps and antimicrobial resistance: Paradoxical components in systems genomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Opportunities and Challenges of Efflux Pump Inhibitors as a Solution for Antimicrobial Resistance [glasgowunisrc.org]
• 5. Bacterial resistance to antibiotics: modified target sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Streptogramin B - Wikipedia [en.wikipedia.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Mechanism of action of streptogramins and macrolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The mechanism of action of macrolides, lincosamides and streptogramin B reveals the nascent peptide exit path in the ribosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibiotic Resistance by Enzymatic Modification of Antibiotic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structural basis for streptogramin B resistance in Staphylococcus aureus by virginiamycin B lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Streptogramin antibiotics: mode of action and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Improving the resolution of Ostreogrycin B3 in HPLC analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of Ostreogrycin B3 in High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is a common cause of poor peak shape (tailing) for Ostreogrycin B3?

Peak tailing is often observed for basic compounds like Ostreogrycin B3 when analyzed on silica-based reversed-phase columns.[1][2] This is frequently due to secondary interactions between the analyte and residual silanol (B1196071) groups on the stationary phase.[1][2]

Q2: How can I quickly improve the resolution between Ostreogrycin B3 and a closely eluting impurity?

A slight modification of the mobile phase composition can often improve selectivity. Consider a small change in the percentage of the organic modifier (e.g., acetonitrile (B52724) or methanol) or a minor adjustment of the mobile phase pH.[3][4] Even subtle changes in column temperature can also affect selectivity.[5][6]

Q3: What type of HPLC column is typically recommended for Ostreogrycin B3 analysis?

Reversed-phase C18 columns are most commonly used for the analysis of Ostreogrycin B (Virginiamycin M1) and its analogues.[7][8] Using a column with high-purity silica (B1680970) and end-capping can help to minimize peak tailing.

Q4: Can I switch between acetonitrile and methanol (B129727) as the organic modifier?

Yes, switching between acetonitrile and methanol can significantly alter selectivity and may improve resolution. Methanol and acetonitrile have different solvent properties which can change the interaction of Ostreogrycin B3 with the stationary phase.

Troubleshooting Guide

Problem 1: Poor Resolution and Overlapping Peaks

If you are observing co-eluting or poorly resolved peaks, follow this troubleshooting workflow:

Caption: A step-by-step workflow for troubleshooting poor HPLC resolution.

Solutions:

• Optimize Mobile Phase Composition: A slight adjustment in the ratio of organic solvent to aqueous buffer can significantly impact selectivity. For reversed-phase chromatography, decreasing the amount of organic solvent will generally increase retention time and may improve separation.

• Modify Column Temperature: Temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer, which in turn affects retention times and selectivity.[5][6] Increasing the column temperature generally leads to shorter retention times and sharper peaks.[5] However, the effect on resolution can vary, and in some cases, a lower temperature may improve separation.[5] It is crucial to maintain a stable column temperature for reproducible results.[5][6]

• Change the Organic Modifier: If you are using acetonitrile, consider switching to methanol, or vice versa. The different polarities and solvating properties of these solvents can lead to significant changes in elution order and selectivity.

Problem 2: Peak Tailing

Peak tailing can compromise resolution and the accuracy of integration.

Solutions:

• Lower Mobile Phase pH: For basic compounds like Ostreogrycin B3, operating at a lower pH (e.g., pH 2.5-4.0) using an acidic modifier like formic acid or phosphoric acid can protonate residual silanol groups on the silica-based column, minimizing secondary interactions that cause tailing.[2]

• Use a High-Purity, End-Capped Column: Modern HPLC columns are often manufactured with high-purity silica and are "end-capped" to reduce the number of accessible silanol groups, which significantly improves the peak shape for basic analytes.

• Add a Competing Base: In some cases, adding a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can help to mask the active silanol sites and improve peak symmetry. However, TEA can suppress ionization in mass spectrometry and may not be suitable for LC-MS applications.

• Check for Column Contamination or Voids: A contaminated guard column or a void at the head of the analytical column can cause peak tailing. Try removing the guard column to see if the peak shape improves. If so, replace the guard column. If the problem persists, the analytical column may need to be flushed or replaced.

Experimental Protocols

General HPLC Workflow for Ostreogrycin B3 Analysis

Caption: A typical workflow for the HPLC analysis of Ostreogrycin B3.

Example HPLC Method for Virginiamycin M1 (Ostreogrycin B)

This method can be used as a starting point for optimizing the separation of Ostreogrycin B3.

• Column: Reversed-phase C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient elution using:

  • Solvent A: 5 mM Ammonium Acetate in water with 0.1% formic acid.

  • Solvent B: Acetonitrile.

• Gradient Program: A linear gradient tailored to the specific separation. A starting point could be 80% A to 20% A over 25 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 235 nm.[5][8]

• Injection Volume: 20 µL.

Sample Preparation:

• Extract the sample with a suitable solvent, such as a mixture of methanol and acetonitrile.[7]

• The extract may require a clean-up step using solid-phase extraction (SPE) with a C18 or similar cartridge to remove interfering matrix components.[7]

• Evaporate the cleaned-up extract to dryness and reconstitute in the initial mobile phase composition.

• Filter the final sample solution through a 0.22 µm or 0.45 µm syringe filter before injection.

Quantitative Data

The following tables provide examples of how different chromatographic parameters can influence the retention and resolution of macrolide antibiotics. While this data is for related compounds, it illustrates the principles that apply to the optimization of Ostreogrycin B3 analysis.

Table 1: Effect of Mobile Phase Composition on Retention Time of Virginiamycin M1

% Acetonitrile in Water	Retention Time (min)
30%	15.2
35%	11.8
40%	8.5
45%	6.2

Note: This is example data to illustrate the trend. Actual retention times will vary depending on the specific column and other HPLC conditions.

Table 2: Influence of Column Temperature on Peak Efficiency and Retention

Column Temperature (°C)	Theoretical Plates (N)	Retention Time (min)
25 °C	8500	12.5
35 °C	9200	10.8
45 °C	9800	9.3

Note: This is example data to illustrate the general trend. Increasing temperature often improves efficiency (higher N) and decreases retention time.[5][8]

Table 3: Impact of Mobile Phase pH on the Retention of a Basic Analyte

Mobile Phase pH	Retention Factor (k')	Peak Shape
2.8	3.5	Symmetrical
4.5	4.8	Slightly Tailing
7.0	6.2	Tailing

Note: This is illustrative data. For basic compounds, lower pH generally results in better peak shape due to the suppression of silanol interactions.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Development and validation of liquid chromatography method for simultaneous determination of multiclass seven antibiotic residues in chicken tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromtech.com [chromtech.com]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. waters.com [waters.com]

Strategies to minimize Ostreogrycin B3 experimental variability

Welcome to the technical support center for Ostreogrycin B3 experimentation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing experimental variability and to offer solutions to common challenges encountered when working with this antibiotic.

Frequently Asked Questions (FAQs)

Q1: What is Ostreogrycin B3 and why is experimental consistency important?

A1: Ostreogrycin B3 is a member of the streptogramin B family of antibiotics.[1] It acts by inhibiting protein synthesis on the bacterial ribosome. Ostreogrycin B3 is often used in combination with a streptogramin A antibiotic, such as Ostreogrycin A, with which it exhibits synergistic activity.[1] This synergism is a critical aspect of its antibacterial effect, and therefore, maintaining experimental consistency is paramount to obtaining reliable and reproducible results, particularly when assessing this synergistic relationship.

Q2: What are the main sources of variability in Ostreogrycin B3 experiments?

A2: Variability in Ostreogrycin B3 experiments can arise from several factors, many of which are common to antimicrobial susceptibility testing (AST) in general. These include:

• Inoculum Preparation: Inconsistent inoculum density can significantly alter Minimum Inhibitory Concentration (MIC) results.[2]

• Media Composition: Variations in media batches, pH, and cation concentration can affect antibiotic activity.

• Antibiotic Stock Solutions: Improper preparation, storage, or degradation of Ostreogrycin B3 and Ostreogrycin A stock solutions can lead to inaccurate results.

• Incubation Conditions: Fluctuations in temperature and incubation time can impact bacterial growth and antibiotic efficacy.[2]

• Synergy Testing Setup: The ratio of Ostreogrycin A to B is crucial for observing synergistic effects, and inaccuracies in this ratio can lead to variable outcomes.

Q3: How should I prepare and store Ostreogrycin B3 stock solutions?

A3: Ostreogrycin B3 is poorly soluble in water. It is recommended to dissolve it in a suitable organic solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) to create a high-concentration stock solution.[1] Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can lead to degradation. Store the aliquots at -20°C or lower for long-term stability. When preparing working solutions, dilute the stock in the appropriate experimental broth, ensuring the final concentration of the organic solvent is low enough to not affect bacterial growth.

Q4: My MIC results for a quality control strain are out of the expected range. What should I do?

A4: If your quality control (QC) results are out of range, it is crucial to investigate the cause before proceeding with testing clinical isolates. Here are some steps to take:

• Verify the QC strain: Ensure the correct QC strain was used and that it has been subcultured appropriately.

• Check the antibiotic disks/solutions: Confirm that the Ostreogrycin B3 and any other antibiotics used are not expired and have been stored correctly.

• Review your procedure: Meticulously go through your entire experimental protocol, from media preparation and inoculum standardization to incubation and reading of results, to identify any potential deviations from the standard operating procedure.

• Repeat the test: If the source of the error is not immediately apparent, repeat the QC test with fresh reagents and a newly prepared inoculum.

Troubleshooting Guides

Issue 1: High Variability in Minimum Inhibitory Concentration (MIC) Values

Potential Cause	Observation	Recommended Action
Inoculum Density	MIC values are inconsistently higher or lower than expected.	Standardize the inoculum to a 0.5 McFarland turbidity standard using a calibrated instrument or visual comparison. Use the prepared inoculum within 15 minutes of standardization.
Media Quality	Variation in MICs between different batches of Mueller-Hinton Broth (MHB).	Use commercially prepared and quality-controlled MHB. Ensure the pH of the broth is within the recommended range (typically 7.2-7.4).
Antibiotic Degradation	MICs are consistently higher than expected, especially with older stock solutions.	Prepare fresh stock solutions of Ostreogrycin B3 and Ostreogrycin A. Aliquot and store at -20°C or below. Avoid multiple freeze-thaw cycles.
Incubation Time	Longer incubation times lead to higher MICs.	Adhere strictly to the recommended incubation time (typically 16-20 hours for most bacteria).

Issue 2: Lack of Expected Synergy between Ostreogrycin A and B

Potential Cause	Observation	Recommended Action
Incorrect A:B Ratio	The combination of Ostreogrycin A and B does not show a significant decrease in MIC compared to the individual components.	The synergistic effect is dependent on the ratio of the two components. A common ratio for testing is 70:30 (Ostreogrycin A:Ostreogrycin B). Carefully prepare serial dilutions of both compounds in a checkerboard format to determine the optimal synergistic ratio.
Inaccurate Pipetting	Inconsistent results in checkerboard synergy assays.	Use calibrated pipettes and proper pipetting techniques to ensure accurate dispensing of small volumes of the antibiotic solutions.
Suboptimal Test Method	Difficulty in determining the Fractional Inhibitory Concentration (FIC) index.	The checkerboard broth microdilution method is the standard for synergy testing. Ensure proper setup and calculation of the FIC index. An FIC index of ≤ 0.5 is generally considered synergistic.

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination of Ostreogrycin B3

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

• Preparation of Ostreogrycin B3 Stock Solution:

  • Dissolve Ostreogrycin B3 powder in 100% DMSO to a final concentration of 10 mg/mL.

  • Vortex until fully dissolved.

  • Aliquot into sterile microcentrifuge tubes and store at -20°C.

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or Mueller-Hinton Broth (MHB) to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Dilution and Inoculation:

  • Perform serial two-fold dilutions of the Ostreogrycin B3 stock solution in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Add 50 µL of the diluted inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well.

  • Include a growth control well (inoculum without antibiotic) and a sterility control well (broth only).

• Incubation and Reading:

  • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

  • The MIC is the lowest concentration of Ostreogrycin B3 that completely inhibits visible growth of the organism.

Protocol 2: Checkerboard Assay for Ostreogrycin A and B Synergy

• Preparation of Antibiotic Solutions:

  • Prepare stock solutions of Ostreogrycin A and Ostreogrycin B3 in DMSO as described above.

  • In a 96-well plate, prepare serial two-fold dilutions of Ostreogrycin A along the x-axis and Ostreogrycin B3 along the y-axis in CAMHB.

• Inoculation and Incubation:

  • Prepare and standardize the bacterial inoculum to 0.5 McFarland as described in the MIC protocol.

  • Dilute the inoculum to a final concentration of approximately 5 x 10^5 CFU/mL in CAMHB.

  • Inoculate each well of the checkerboard plate with 50 µL of the diluted inoculum.

  • Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Data Analysis:

  • Determine the MIC of each drug alone and in combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) for each drug:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Calculate the FIC Index (FICI) for each combination: FICI = FIC of Drug A + FIC of Drug B.

  • Interpret the results:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4: Additive or indifferent

    • FICI > 4: Antagonism

Quality Control Parameters

Adherence to quality control is essential for ensuring the accuracy and reproducibility of experimental results.

QC Strain	Antibiotic	Expected MIC Range (µg/mL)
Staphylococcus aureus ATCC® 29213	Quinupristin-Dalfopristin (Synercid®)	0.12 - 0.5
Enterococcus faecalis ATCC® 29212	Quinupristin-Dalfopristin (Synercid®)	1 - 4

Note: Quinupristin-Dalfopristin is a commercially available streptogramin combination (Ostreogrycin A and B derivatives) and can be used as a reference for quality control.

Visualizations

Ostreogrycin B3 Experimental Workflow

References

• 1. uniscience.co.kr [uniscience.co.kr]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Unveiling the Potent Synergy of Ostreogrycin B3 and Ostreogrycin A: A Guide for Researchers

For Immediate Release

The Synergistic Mechanism: A Coordinated Attack on Bacterial Protein Synthesis

Individually, Ostreogrycin A and Ostreogrycin B3 exhibit primarily bacteriostatic activity, meaning they inhibit bacterial growth without necessarily killing the bacteria. However, when used in combination, they become a potent bactericidal duo.[1] This synergistic effect stems from their cooperative binding to the 50S subunit of the bacterial ribosome, the cellular machinery responsible for protein synthesis.[2]

Ostreogrycin A is the first to bind to the peptidyl transferase center of the 50S ribosomal subunit. This initial binding event induces a conformational change in the ribosome, which in turn dramatically increases the affinity of the ribosome for Ostreogrycin B3—by up to 100-fold.[3] Ostreogrycin B3 then binds to a nearby site on the ribosome, effectively locking the ribosomal complex in a non-functional state. This dual binding blocks two crucial steps in protein synthesis: the attachment of new amino acids (aminoacyl-tRNA) and the formation of peptide bonds, ultimately leading to the cessation of protein production and bacterial cell death.[4][5]

Caption: Synergistic binding of Ostreogrycin A and B3 to the 50S ribosome.

Quantitative Analysis of Synergy: Illustrative Data

To quantify the synergistic effect of antibiotic combinations, the Fractional Inhibitory Concentration (FIC) index is calculated from the Minimum Inhibitory Concentrations (MICs) of the drugs alone and in combination. A FIC index of ≤0.5 is indicative of synergy. The following table provides illustrative data based on the well-characterized synergy of Pristinamycin (B1678112) IIA (a streptogramin A) and Pristinamycin IA (a streptogramin B) against Staphylococcus aureus, which serves as a model for the expected synergy between Ostreogrycin A and Ostreogrycin B3.

Component / Combination	Illustrative MIC (µg/mL) vs. S. aureus	Activity Type
Ostreogrycin A (analogue: Pristinamycin IIA) Alone	16 - 64	Bacteriostatic
Ostreogrycin B3 (analogue: Pristinamycin IA) Alone	8 - 32	Bacteriostatic
Ostreogrycin A + Ostreogrycin B3 (Pristinamycin Combination)	0.25 - 1.0	Bactericidal

Note: These values are illustrative and based on published data for pristinamycins to demonstrate the principle of streptogramin synergy. Actual MIC values will vary depending on the bacterial strain and experimental conditions.[4]

Experimental Protocols for Synergy Validation

The synergistic interaction between Ostreogrycin A and Ostreogrycin B3 can be experimentally validated using standardized in vitro methods. The two most common and robust methods are the checkerboard assay and the time-kill curve analysis.

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the FIC index and systematically evaluate the interaction between two antimicrobial agents.

Methodology:

• Preparation of Antibiotic Solutions: Prepare stock solutions of Ostreogrycin A and Ostreogrycin B3 in a suitable solvent (e.g., DMSO). Create serial twofold dilutions of each antibiotic in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Plate Setup: In a 96-well microtiter plate, dispense dilutions of Ostreogrycin A along the x-axis (columns) and dilutions of Ostreogrycin B3 along the y-axis (rows). This creates a matrix of wells with varying concentrations of both drugs. Include wells with each drug alone to determine their individual MICs, as well as a growth control (no antibiotics) and a sterility control (no bacteria).

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) of the test organism and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation: Inoculate each well (except the sterility control) with the bacterial suspension. Incubate the plate at 35-37°C for 18-24 hours.

• Data Analysis: Determine the MIC of each drug alone and in combination by identifying the lowest concentration that inhibits visible bacterial growth. The FIC for each drug is calculated as the MIC of the drug in combination divided by the MIC of the drug alone. The FIC index is the sum of the FICs of Ostreogrycin A and Ostreogrycin B3.

  • Synergy: FIC index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Caption: Experimental workflow for the checkerboard synergy assay.

Time-Kill Curve Analysis

Time-kill assays provide dynamic information about the rate of bacterial killing by antimicrobial agents over time.

Methodology:

• Culture Preparation: Grow the test organism in CAMHB to the early to mid-logarithmic phase.

• Exposure: Aliquot the bacterial culture into flasks containing:

  • No antibiotic (growth control)

  • Ostreogrycin A alone (at a relevant concentration, e.g., MIC)

  • Ostreogrycin B3 alone (at a relevant concentration, e.g., MIC)

  • The combination of Ostreogrycin A and Ostreogrycin B3 (at relevant concentrations).

• Sampling and Plating: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each flask, perform serial dilutions, and plate onto appropriate agar (B569324) plates.

• Incubation and Colony Counting: Incubate the plates at 35-37°C for 18-24 hours and then count the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL versus time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours with the combination compared to the most active single agent.

Comparative Analysis and Alternatives

The synergistic combination of streptogramins A and B, such as Ostreogrycin A and B3, offers a significant advantage over many other antibiotic classes, particularly against multidrug-resistant Gram-positive pathogens like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE). While other combination therapies exist, the unique mechanism of action of streptogramins often retains activity against strains that have developed resistance to other ribosomal-targeting antibiotics like macrolides and lincosamides.

Conclusion

The synergistic interaction between Ostreogrycin B3 and Ostreogrycin A represents a powerful strategy to combat challenging bacterial infections. Their cooperative binding to the bacterial ribosome leads to a potent bactericidal effect that is significantly greater than their individual activities. The experimental protocols detailed in this guide provide a robust framework for the in vitro validation of this synergy. Further research to generate specific quantitative data for the Ostreogrycin B3 and A combination is warranted to fully elucidate its therapeutic potential in the face of growing antimicrobial resistance.

References

• 1. Purification and Characterization of Virginiamycin M1 Reductase from Streptomyces virginiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Complex Signaling Cascade Governs Pristinamycin Biosynthesis in Streptomyces pristinaespiralis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wise.fau.edu [wise.fau.edu]
• 4. benchchem.com [benchchem.com]
• 5. go.drugbank.com [go.drugbank.com]

In Vivo Validation of Ostreogrycin B3's Antibacterial Efficacy in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo antibacterial activity of streptogramin antibiotics, with a focus on Ostreogrycin B3 and its closely related compounds, pristinamycin (B1678112) and quinupristin/dalfopristin. Due to the limited availability of specific in vivo data for Ostreogrycin B3 alone, this guide leverages data from studies on these related and structurally similar streptogramin antibiotics to provide a comprehensive assessment of their potential efficacy in preclinical animal models. The information presented is intended to support further research and development of this class of antibiotics.

Performance Comparison of Streptogramin Antibiotics in Animal Models

Streptogramins, including Ostreogrycin B3, are a class of antibiotics that act synergistically to inhibit bacterial protein synthesis. They are particularly effective against Gram-positive bacteria, including multi-drug resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). In vivo studies are crucial for validating the therapeutic potential of these compounds.

For context, a study on a novel antibacterial agent, compound 13d, provides a benchmark for in vivo efficacy in a murine thigh infection model against MRSA, showing a dose-dependent reduction in bacterial load comparable to vancomycin (B549263).[1]

Below is a summary of the available in vivo data for related streptogramin antibiotics:

Antibiotic	Animal Model	Bacterial Strain	Key Findings	Reference
Pristinamycin	Mouse	Chlamydia psittaci	Effective at doses of 25, 50, and 100 mg/kg in an intraperitoneal infection model.
Quinupristin/Dalfopristin	Mouse, Rat, Rabbit	Staphylococcus aureus (including MRSA), Streptococcus pneumoniae	Demonstrated efficacy comparable to vancomycin in septicemia, thigh infection, pneumonia, and aortic endocarditis models.[2]	[2]
Compound 13d (for comparison)	Murine Thigh Infection	MRSA USA300	Showed a significant, dose-dependent reduction in bacterial load, with a 2.5-log10 reduction in CFU at a 20 mg/kg dose, comparable to vancomycin.[1]	[1]
Coralmycin A (for comparison)	Mouse Respiratory Tract Infection	Staphylococcus aureus	Exhibited bacteriostatic and bactericidal efficacies at subcutaneous doses of 4 and 100 mg/kg twice daily, respectively, similar to vancomycin at 4 and 20 mg/kg twice daily.[3]	[3]

Detailed Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of in vivo studies. Below are generalized protocols for common animal models used in the evaluation of antibacterial agents, based on established methodologies.

Murine Thigh Infection Model

This model is widely used to assess the in vivo efficacy of antibiotics against localized bacterial infections.

• Animal Preparation: Female ICR mice (6 weeks old) are rendered neutropenic by intraperitoneal injections of cyclophosphamide.[3]

• Infection: A mid-logarithmic phase culture of the target bacterium (e.g., S. aureus) is prepared and washed. A specific inoculum (e.g., 1 x 10^5 CFU) is injected into the thigh muscle of each mouse.

• Treatment: At a predetermined time post-infection (e.g., 2 hours), the test compound (e.g., Ostreogrycin B3) and comparators (e.g., vancomycin) are administered via a specified route (e.g., intravenous, subcutaneous).

• Endpoint Analysis: After a set duration (e.g., 24 hours), mice are euthanized, and the thigh muscles are excised, homogenized, and serially diluted. The bacterial load (CFU/g of tissue) is determined by plating on appropriate agar. Efficacy is measured by the reduction in bacterial count compared to the control group.

Murine Sepsis Model

This model evaluates the ability of an antibiotic to control systemic bacterial infections.

• Animal Preparation: Specific pathogen-free mice (e.g., BALB/c) are used.

• Infection: A lethal dose of the target bacterium is administered intraperitoneally or intravenously.

• Treatment: The test antibiotic and controls are administered at specified time points post-infection.

• Endpoint Analysis: The primary endpoint is typically survival over a set period (e.g., 7 days). Secondary endpoints can include the determination of bacterial load in blood and various organs at specific time points.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for in vivo antibacterial efficacy studies and the general mechanism of action for streptogramin antibiotics.

Caption: A typical workflow for in vivo antibacterial efficacy testing.

Caption: Synergistic mechanism of action of streptogramin antibiotics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Antibacterial Activity against Clinical Isolates and In Vivo Efficacy of Coralmycins - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the Ribosomal Binding Site of Ostreogrycin B3

A Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the ribosomal binding site and affinity of Ostreogrycin B3 with other prominent antibiotics targeting the 50S ribosomal subunit. Ostreogrycin B3 belongs to the streptogramin B class of antibiotics, which act synergistically with streptogramin A antibiotics to inhibit bacterial protein synthesis. Understanding the precise binding interactions and affinities is crucial for the development of novel antibacterial agents that can overcome existing resistance mechanisms.

Mechanism of Action: A Synergistic Approach

Ostreogrycin B3, like other streptogramin B compounds such as quinupristin (B39894), binds within the nascent polypeptide exit tunnel (NPET) of the large 50S ribosomal subunit.[1][2] Its binding site partially overlaps with that of macrolide antibiotics.[1] The true potency of streptogramins is realized through their synergistic interaction. A streptogramin A compound, such as dalfopristin (B1669780) (a close analog of Ostreogrycin A), binds to the adjacent peptidyl transferase center (PTC).[1][2] This initial binding of the streptogramin A component induces a conformational change in the 23S rRNA, which in turn increases the binding affinity of the streptogramin B component by a significant margin, often up to 100-fold.[3] This cooperative binding effectively blocks two critical stages of translation: peptide bond formation by streptogramin A and polypeptide chain elongation by streptogramin B, leading to a potent bactericidal effect.[1][3]

Quantitative Comparison of Ribosomal Binding

The following table summarizes the binding affinities and inhibitory concentrations of Ostreogrycin B3's analogue, quinupristin, and other selected 50S subunit inhibitors. This data highlights the potent synergistic effect of streptogramins compared to other classes of antibiotics.

Antibiotic Class	Representative Drug(s)	Target Site on 50S Subunit	Binding Affinity / Potency	Organism
Streptogramin B	Quinupristin (Ostreogrycin B3 analogue)	Nascent Polypeptide Exit Tunnel (NPET)	Association Constant (Ka): 3.5 x 10⁷ M⁻¹	E. coli
Streptogramin A+B	Quinupristin + Dalfopristin	NPET + Peptidyl Transferase Center (PTC)	Association Constant (Ka): 69 x 10⁷ M⁻¹[4]	E. coli
Lincosamides	Clindamycin (B1669177)	Peptidyl Transferase Center (PTC)	Dissociation Constant (Kd): 8 µM[5]	E. coli
Lincosamides	Lincomycin (B1675468)	Peptidyl Transferase Center (PTC)	Dissociation Constant (Kd): 5 µM[5]	E. coli
Oxazolidinones	Linezolid	Peptidyl Transferase Center (PTC)	IC₅₀ (Protein Synthesis): 0.3 µg/mL[6]	S. aureus
Macrolides	Azithromycin	Nascent Polypeptide Exit Tunnel (NPET)	IC₅₀ (Protein Synthesis): 0.4 µg/mL	H. influenzae
Macrolides	Erythromycin	Nascent Polypeptide Exit Tunnel (NPET)	IC₅₀ (Protein Synthesis): 1.5 µg/mL	H. influenzae

Experimental Protocols

Determining the binding site and affinity of antibiotics like Ostreogrycin B3 on the ribosome requires a combination of biochemical and structural biology techniques. Below are detailed methodologies for key experiments.

Ribosome Purification

High-quality, homogeneous ribosome preparations are essential for structural and binding studies.

Objective: To isolate pure, active 70S ribosomes from bacterial cells (e.g., E. coli).

Protocol:

• Cell Culture and Lysis:

  • Grow bacterial cells (e.g., E. coli MRE600) in large-volume flasks to mid-log phase.

  • Harvest cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C).

  • Resuspend the cell pellet in a lysis buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM KCl, 6 mM Mg(OAc)₂, 0.5% NP-40, 1 mM DTT, RNase inhibitors, and protease inhibitors).[7]

  • Lyse the cells using a French press or sonication on ice.

• Clarification and Sucrose (B13894) Cushion:

  • Clarify the lysate by centrifugation (e.g., 30,000 x g for 30 minutes) to remove cell debris.[7]

  • Carefully layer the supernatant onto a 30% sucrose cushion prepared in a suitable buffer (e.g., 20 mM Tris pH 7.5, 150 mM KCl, 6 mM Mg(OAc)₂).[7]

  • Pellet the crude ribosomes by ultracentrifugation (e.g., 115,000 x g for 16 hours).[7]

• Ribosome Dissociation and Sucrose Gradient Centrifugation:

  • Gently resuspend the ribosomal pellet in a low-magnesium buffer to dissociate the 70S ribosomes into 50S and 30S subunits.

  • Load the resuspended subunits onto a 10-40% sucrose density gradient.

  • Separate the subunits by ultracentrifugation (e.g., 100,000 x g for 12-16 hours).

  • Fractionate the gradient and identify the 50S and 30S peaks by monitoring absorbance at 260 nm.

• Subunit Reassociation and Storage:

  • Pool the fractions containing the 50S subunits.

  • Reassociate 50S and 30S subunits to form 70S ribosomes by dialysis against a buffer with higher magnesium concentration (e.g., 10 mM MgCl₂).

  • Assess purity and homogeneity using techniques like analytical ultracentrifugation or cryo-electron microscopy.

  • Store the purified ribosomes at -80°C.

X-Ray Crystallography of Ribosome-Antibiotic Complexes

This technique provides atomic-level detail of the antibiotic binding site.

Objective: To determine the 3D structure of Ostreogrycin B3 in complex with the 50S ribosomal subunit.

Protocol:

• Complex Formation:

  • Incubate purified 50S ribosomal subunits with a molar excess of Ostreogrycin B3 (and Ostreogrycin A for the synergistic complex) to ensure saturation of the binding site.

• Crystallization:

  • Use the sitting-drop vapor diffusion method. Mix the ribosome-antibiotic complex solution (at 5-10 mg/mL) with a precipitant solution.[7]

  • Typical precipitants for ribosomes include polyethylene (B3416737) glycols (e.g., 15-30% PEG 20K) in a buffered solution (e.g., 100 mM HEPES pH 7.5) with salts (e.g., 10 mM Mg(OAc)₂).[7]

  • Set up crystallization plates at a constant temperature (e.g., 17-19°C).[7]

• Crystal Harvesting and Cryo-protection:

  • Once crystals appear, transfer them into a cryo-protectant solution (typically the precipitant solution supplemented with a cryoprotectant like glycerol (B35011) or MPD) to prevent ice crystal formation during flash-cooling.

  • Flash-cool the crystals in liquid nitrogen.

• Data Collection and Structure Determination:

  • Collect X-ray diffraction data at a synchrotron source.[7]

  • Process the diffraction data using software packages like XDS.

  • Determine the structure using molecular replacement with a known ribosome structure as a search model, followed by model building and refinement.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM is a powerful alternative to X-ray crystallography, especially for large and flexible complexes like the ribosome.

Objective: To visualize the Ostreogrycin B3-ribosome complex in a near-native state.

Protocol:

• Grid Preparation and Vitrification:

  • Apply a small volume (e.g., 3-4 µL) of the purified ribosome-antibiotic complex (at an optimized concentration, typically 0.5-5 mg/mL) to a glow-discharged EM grid (e.g., holey carbon or gold grid).[8][9]

  • Use a vitrification robot (e.g., Vitrobot) to blot away excess liquid, leaving a thin film of the sample across the holes.[8][9]

  • Plunge-freeze the grid into liquid ethane (B1197151) cooled by liquid nitrogen, which vitrifies the sample.[8]

• Data Collection:

  • Screen the vitrified grids on a transmission electron microscope (e.g., Talos Arctica) to assess ice thickness and particle distribution.[9]

  • Collect high-resolution data on a high-end microscope (e.g., Titan Krios) equipped with a direct electron detector.[9] Data is often collected as movies to correct for beam-induced motion.

• Image Processing and 3D Reconstruction:

  • Perform motion correction on the raw movie frames.

  • Use software like RELION or cryoSPARC for particle picking, 2D classification (to remove bad particles), and 3D reconstruction to generate a high-resolution electron density map.

  • Build an atomic model into the density map to visualize the antibiotic binding site.

Fluorescence Polarization (FP) Assay

This assay is used to measure the binding affinity (Kd) between an antibiotic and the ribosome in solution.

Objective: To quantify the binding affinity of Ostreogrycin B3 to the ribosome.

Protocol:

• Assay Setup:

  • This method requires a fluorescently labeled version of the antibiotic or a competitive assay with a known fluorescent probe that binds to the same site.

  • Prepare a binding buffer (e.g., 20 mM HEPES pH 7.5, 50 mM NH₄Cl, 10 mM MgCl₂, 0.05% Tween 20).[10]

  • In a 96-well black plate, add a fixed concentration of the fluorescent probe and serially diluted concentrations of the unlabeled competitor (Ostreogrycin B3).[10]

• Binding Reaction and Measurement:

  • Add a constant concentration of purified 70S ribosomes to each well.

  • Incubate the plate at room temperature for a set period (e.g., 2 hours) to reach equilibrium.[10]

  • Measure fluorescence polarization using a plate reader with appropriate excitation and emission filters (e.g., excitation at 485 nm, emission at 530 nm for a BODIPY label).[10]

• Data Analysis:

  • As the unlabeled Ostreogrycin B3 displaces the fluorescent probe, the polarization value will decrease.

  • Plot the change in polarization against the concentration of the unlabeled antibiotic.

  • Fit the data to a competition binding equation to determine the IC₅₀ value, from which the inhibition constant (Ki) and dissociation constant (Kd) can be calculated.

Visualizations

Experimental Workflow for Ribosomal Binding Site Confirmation

The following diagram illustrates the general workflow used by researchers to identify and characterize the binding site of a novel antibiotic on the bacterial ribosome.

Caption: Workflow for antibiotic-ribosome binding site determination.

References

• 1. Alterations at the peptidyl transferase centre of the ribosome induced by the synergistic action of the streptogramins dalfopristin and quinupristin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Quinupristin (RP 57669): a new tool to investigate ribosome-group B streptogramin interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interaction of the antibiotics clindamycin and lincomycin with Escherichia coli 23S ribosomal RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Linezolid is a specific inhibitor of 50S ribosomal subunit formation in Staphylococcus aureus cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Purification, characterization and crystallization of the human 80S ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cryo-EM Services for Drug Discovery & Structural Biology | Shuimu Bio [shuimubio.com]
• 9. Structural conservation of antibiotic interaction with ribosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence Polarization Method To Characterize Macrolide-Ribosome Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Ostreogrycin B3 Target Validation: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Ostreogrycin B3's performance against other 50S ribosomal subunit-targeting antibiotics. Supported by experimental data, detailed protocols, and clear visualizations, this document serves as a comprehensive resource for target validation studies in pathogenic bacteria.

Ostreogrycin B3, a member of the streptogramin B family of antibiotics, exerts its antibacterial effect by targeting the 50S subunit of the bacterial ribosome, a crucial component of the protein synthesis machinery. This inhibition of protein synthesis ultimately leads to the cessation of bacterial growth and cell death. Validating the efficacy of Ostreogrycin B3 and understanding its performance relative to other antibiotics that share a similar mechanism of action is paramount for the development of new therapeutic agents to combat the growing threat of antibiotic resistance.

Comparative Antibacterial Activity

The minimum inhibitory concentration (MIC) is a fundamental measure of an antibiotic's potency. The following table summarizes the MIC values of Ostreogrycin B3's close relatives (virginiamycin and quinupristin (B39894)/dalfopristin) and other 50S inhibitors against key Gram-positive pathogens.

Antibiotic	Class	Staphylococcus aureus (MIC µg/mL)	Streptococcus pneumoniae (MIC µg/mL)	Enterococcus faecium (MIC µg/mL)
Virginiamycin	Streptogramin	Not widely reported	Not widely reported	Resistant isolates show MICs >4
Quinupristin/Dalfopristin (B1669780)	Streptogramin	0.5 - 1[1]	0.75 - 2[1][2]	1[1]
Linezolid	Oxazolidinone	1 - 4[3][4][5]	0.5 - 2[3][6]	2 - 4[3][6]
Erythromycin	Macrolide	Susceptible: ≤0.5; Resistant: >8	Susceptible: ≤0.25; Resistant: ≥1	Highly resistant: >128[7]
Clindamycin	Lincosamide	Median MIC: 0.1	Not widely reported	Intrinsically resistant[8]

In Vitro Translation Inhibition

To directly assess the inhibitory effect on protein synthesis, in vitro transcription/translation (IVTT) assays are employed. These cell-free systems allow for the quantification of protein synthesis in the presence of an inhibitor, typically by measuring the expression of a reporter protein like luciferase. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays.

Antibiotic	Class	In Vitro Translation IC50
Pristinamycin IA (Streptogramin B)	Streptogramin	Representative IC50 can be determined in the µM range using luciferase-based assays.[9]
Linezolid	Oxazolidinone	~0.3 µg/mL in S. aureus cell-free system.
Azithromycin (Macrolide)	Macrolide	0.4 µg/mL in H. influenzae cell-free system.
Erythromycin	Macrolide	1.5 µg/mL in H. influenzae cell-free system.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are protocols for the key assays cited in this guide.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Materials:

• Test bacteria strains

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• Antibiotic stock solutions

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation: Culture the test bacteria in the appropriate broth to the mid-logarithmic phase. Adjust the bacterial suspension to a 0.5 McFarland standard, which is then further diluted to achieve a final inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Antibiotic Dilution: Prepare a serial two-fold dilution of the antibiotic in the broth directly in the 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well containing the antibiotic dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35-37°C for 16-20 hours.

• Result Interpretation: The MIC is the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

In Vitro Transcription/Translation (IVTT) Inhibition Assay

This assay quantifies the inhibition of protein synthesis in a cell-free system.

Materials:

• E. coli S30 extract-based coupled IVTT kit

• Plasmid DNA encoding a reporter gene (e.g., luciferase)

• Antibiotic stock solutions

• Luciferase assay reagent

• Luminometer

Procedure:

• Reaction Setup: Assemble the IVTT reaction mixture according to the manufacturer's protocol, including the cell-free extract, amino acids, energy source, and the reporter plasmid DNA.

• Inhibitor Addition: Add varying concentrations of the test antibiotic (e.g., Ostreogrycin B3) to the reaction mixtures. Include a no-inhibitor control.

• Incubation: Incubate the reactions at 37°C for a specified time (e.g., 2 hours) to allow for transcription and translation of the reporter gene.

• Signal Detection: Add the luciferase assay reagent to each reaction and measure the luminescence using a luminometer.

• Data Analysis: Plot the luminescence signal against the antibiotic concentration and fit the data to a dose-response curve to determine the IC50 value.

Fluorescence-Based Ribosome Binding Assay

This assay directly measures the binding of a compound to the ribosome.

Materials:

• Purified 70S ribosomes or 50S ribosomal subunits

• Fluorescently labeled antibiotic or a fluorescent probe that binds to the target site

• Unlabeled competitor antibiotics

• Fluorometer or fluorescence plate reader

Procedure:

• Reaction Setup: Incubate the ribosomes with the fluorescently labeled probe in a suitable binding buffer.

• Competition: Add increasing concentrations of the unlabeled test antibiotic (e.g., Ostreogrycin B3) to the ribosome-probe mixture.

• Incubation: Allow the binding reaction to reach equilibrium.

• Fluorescence Measurement: Measure the fluorescence signal (e.g., fluorescence polarization or intensity). The displacement of the fluorescent probe by the test antibiotic will result in a change in the fluorescence signal.

• Data Analysis: Plot the change in fluorescence against the concentration of the test antibiotic to determine its binding affinity (e.g., Ki or IC50).

Visualizing the Mechanism and Methods

To further clarify the concepts discussed, the following diagrams illustrate the mechanism of action and experimental workflows.

Caption: Mechanism of Action of Ostreogrycin B3.

Caption: Workflow for MIC Determination.

Caption: In Vitro Translation Inhibition Assay Workflow.

References

• 1. Specific, efficient, and selective inhibition of prokaryotic translation initiation by a novel peptide antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Real-Time BODIPY-Binding Assay To Screen Inhibitors of the Early Oligomerization Process of Aβ1-42 Peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A fluorescence-based screen for ribosome binding antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Inhibition of polypeptide synthesis in cell-free systems by virginiamycin S and erythromycin. Evidence for a common mode of action of type B synergimycins and 14-membered macrolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A fluorescence-based screen for ribosome binding antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alterations at the peptidyl transferase centre of the ribosome induced by the synergistic action of the streptogramins dalfopristin and quinupristin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In-vitro activity of quinupristin/dalfopristin compared with other widely used antibiotics against strains isolated from patients with endocarditis - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Ostreogrycin B3 MIC Results: A Comparative Guide to Methodologies

For researchers, scientists, and drug development professionals, the accurate determination of Minimum Inhibitory Concentration (MIC) is paramount in assessing the efficacy of antimicrobial agents like Ostreogrycin B3. This guide provides a comprehensive comparison of common methodologies for determining Ostreogrycin B3 MIC, offering insights into their cross-validation and presenting supporting data from analogous antimicrobial susceptibility testing.

Ostreogrycin B3, a derivative of pristinamycin (B1678112) IA, requires robust and reproducible methods for susceptibility testing to guide clinical decisions and drug development efforts. The cross-validation of MIC results obtained from different methods is crucial to ensure accuracy and consistency. This guide explores the principles, protocols, and comparative performance of key MIC determination techniques: Broth Microdilution, Agar (B569324) Dilution, Gradient Diffusion (E-test), and Automated Systems.

Comparative Analysis of MIC Determination Methods

The choice of an MIC determination method depends on various factors, including the required throughput, cost, and the specific characteristics of the microorganism and antimicrobial agent being tested. Below is a summary of the key features of each method.

Feature	Broth Microdilution	Agar Dilution	Gradient Diffusion (E-test)	Automated Systems
Principle	Serial two-fold dilutions of the antimicrobial agent in a liquid growth medium inoculated with a standardized bacterial suspension.	Incorporation of varying concentrations of the antimicrobial agent into an agar medium, followed by the inoculation of a standardized number of bacterial cells.	A predefined, continuous gradient of antibiotic concentrations immobilized on a plastic strip is placed on an inoculated agar plate.	Automated instruments that perform incubation, reading, and interpretation of MIC results, often using variations of broth microdilution.
Throughput	High (96-well plate format allows for testing multiple isolates or compounds simultaneously).	High (can test multiple isolates on a single plate).	Moderate	Very High (fully automated workflows).
Advantages	Considered the "gold standard" reference method by EUCAST. Provides a quantitative MIC value. High throughput.	Can be more effective in avoiding "trailing growth" issues sometimes seen in broth methods. Easier to detect contamination.	Simple to perform and interpret. Provides a precise MIC value from a continuous gradient.	High reproducibility and standardization. Rapid results. Reduced hands-on time.
Disadvantages	Can be labor-intensive and prone to manual errors if not automated. "Trailing growth" can complicate interpretation.	Requires a large number of plates for testing a single antimicrobial agent across a range of concentrations.	More expensive per test compared to dilution methods for single antibiotic testing.	High initial instrument cost. Performance can vary between systems and may require validation against reference methods.
Typical Agreement with Broth Microdilution	N/A (Reference Method)	Generally high, with agreement often >90%, though this can vary by antimicrobial agent.	High degree of correlation, often with >90% agreement within ±1 log2 dilution.	Generally good agreement, but can have discrepancies for certain drug-bug combinations.

Experimental Protocols

Detailed and standardized protocols are essential for the reproducibility of MIC testing. The following sections outline the fundamental steps for each method.

Broth Microdilution Method

The broth microdilution method is a widely used technique for determining the MIC of an antimicrobial agent.

• Preparation of Antimicrobial Dilutions: A serial two-fold dilution of Ostreogrycin B3 is prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific turbidity, typically equivalent to a 0.5 McFarland standard.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension. Control wells containing only medium (sterility control) and medium with bacteria (growth control) are included.

• Incubation: The plate is incubated at a specified temperature and duration (e.g., 16-20 hours at 35-37°C).

• Result Interpretation: The MIC is determined as the lowest concentration of Ostreogrycin B3 that completely inhibits visible growth of the microorganism.

Agar Dilution Method

The agar dilution method involves the incorporation of the antimicrobial agent directly into the agar medium.

• Preparation of Agar Plates: A series of agar plates are prepared, each containing a different concentration of Ostreogrycin B3.

• Inoculum Preparation: A standardized bacterial suspension is prepared as in the broth microdilution method.

• Inoculation: A standardized volume of the bacterial suspension is spotted onto the surface of each agar plate.

• Incubation: The plates are incubated under appropriate conditions.

• Result Interpretation: The MIC is the lowest concentration of Ostreogrycin B3 that prevents the growth of the bacterial colonies.

Gradient Diffusion Method (E-test)

The E-test utilizes a predefined gradient of the antimicrobial agent on a plastic strip.

• Inoculum Preparation and Plating: A standardized bacterial suspension is used to create a lawn of growth on an agar plate.

• Application of E-test Strip: An E-test strip containing a gradient of Ostreogrycin B3 is placed on the surface of the inoculated agar.

• Incubation: The plate is incubated to allow for bacterial growth and diffusion of the antimicrobial agent from the strip.

• Result Interpretation: An elliptical zone of inhibition forms around the strip. The MIC is read where the edge of the inhibition zone intersects the MIC scale on the strip.

Visualizing the Cross-Validation Workflow

A systematic workflow is crucial for the cross-validation of MIC results. The following diagram illustrates the key steps in comparing different MIC testing methods.

A Comparative Guide to the Synthesis and Evaluation of Novel Ostreogrycin B3 Analogs

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant bacteria presents a formidable challenge to global health, necessitating the development of novel antibiotics. Streptogramins, a class of protein synthesis inhibitors, have proven effective against a range of resilient pathogens. This guide provides a comparative framework for the synthesis and evaluation of novel analogs of Ostreogrycin B3, a member of the streptogramin B group of antibiotics. Due to a scarcity of publicly available research specifically on novel Ostreogrycin B3 analogs, this guide will focus on the closely related and well-documented pristinamycin (B1678112) IA analogs, offering a robust template for the development and assessment of new Ostreogrycin B derivatives.

Ostreogrycin B, in synergy with a streptogramin A component, forms a potent bactericidal agent that inhibits bacterial protein synthesis.[1] Ostreogrycin B3 is a naturally occurring derivative of Ostreogrycin B. The development of novel analogs often aims to enhance solubility, improve the therapeutic index, and overcome resistance mechanisms.

Comparative Analysis of Antibacterial Activity

The in vitro efficacy of newly synthesized antibiotic analogs is primarily determined by their Minimum Inhibitory Concentration (MIC). The following table presents representative MIC values for the synergistic combination of quinupristin (B39894) (a semi-synthetic pristinamycin IA analog) and dalfopristin (B1669780) (a streptogramin A analog), marketed as Synercid®, against various bacterial strains. This data serves as a benchmark for the evaluation of future Ostreogrycin B3 analogs.

Microorganism	Quinupristin/Dalfopristin (Synercid®) MIC (µg/mL)	Vancomycin MIC (µg/mL)	Linezolid MIC (µg/mL)
Staphylococcus aureus (MSSA)	0.5 - 2	1 - 2	2 - 4
Staphylococcus aureus (MRSA)	1 - 4	1 - 2	1 - 4
Staphylococcus epidermidis	≤ 1	2 - 4	1 - 2
Streptococcus pneumoniae	0.5 - 1	≤ 0.5	1 - 2
Enterococcus faecium (VRE)	1 - 4	> 256	1 - 4

Experimental Protocols

General Procedure for the Semi-Synthesis of Water-Soluble Pristinamycin IA Analogs (e.g., Quinupristin)

The synthesis of water-soluble derivatives of pristinamycin IA, such as quinupristin, is a key strategy to enable intravenous administration.[2] The process typically involves the chemical modification of the natural pristinamycin IA molecule.

Materials: Pristinamycin IA, appropriate reagents for chemical modification (e.g., for the introduction of a water-solubilizing group), solvents, purification apparatus (e.g., chromatography columns).

Procedure:

• Derivatization: Pristinamycin IA is dissolved in a suitable organic solvent.

• Reagents for the desired chemical modification are added. For quinupristin, this involves the introduction of a quinuclidinylthio group.

• The reaction mixture is stirred under controlled temperature and atmosphere for a specified period.

• Work-up and Purification: The reaction mixture is quenched, and the crude product is extracted.

• The crude product is purified using chromatographic techniques, such as silica (B1680970) gel chromatography, to yield the desired analog.

• Characterization: The structure of the final compound is confirmed using spectroscopic methods, including NMR and mass spectrometry.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Materials: Mueller-Hinton broth (or other suitable broth), bacterial cultures, 96-well microtiter plates, antibiotic stock solutions.

Procedure:

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of each antibiotic is prepared in the microtiter plates.

• Inoculum Preparation: Bacterial strains are grown to a specific turbidity, corresponding to a standardized cell density.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Reading of Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Visualizing Key Processes

Caption: General workflow for the semi-synthesis and evaluation of novel pristinamycin IA analogs.

Caption: Synergistic inhibition of bacterial protein synthesis by streptogramin A and B antibiotics.[3]

References

• 1. drugs.com [drugs.com]
• 2. Streptogramin - Wikipedia [en.wikipedia.org]
• 3. escholarship.org [escholarship.org]

Safety & Regulatory Compliance

Proper Disposal of Ostreogrycin B3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document outlines the essential procedures for the safe disposal of Ostreogrycin B3, a macrolide antibiotic.

Due to the absence of a publicly available, specific Safety Data Sheet (SDS) for Ostreogrycin B3, this guidance is based on general best practices for the disposal of laboratory chemical waste. It is crucial to obtain the specific SDS from the manufacturer or supplier of your Ostreogrycin B3 for detailed and definitive disposal instructions.

Immediate Safety and Handling

Before handling Ostreogrycin B3, it is essential to be familiar with general laboratory safety protocols. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.

General Disposal Principles for Chemical Waste

The following principles, derived from established laboratory waste management guidelines, should be applied to the disposal of Ostreogrycin B3 in the absence of a specific SDS.

Table 1: Key Principles of Laboratory Chemical Waste Disposal

Principle	Description
Avoid Sink and Trash Disposal	Hazardous chemical waste, including many antibiotics, should never be poured down the drain or disposed of in regular trash.[1][2][3] This can contaminate water systems and harm the environment.
Segregation of Waste	Chemical wastes must be segregated according to their hazard class (e.g., flammable, corrosive, reactive, toxic).[4] Store Ostreogrycin B3 waste separately from incompatible materials to prevent dangerous reactions.
Proper Containerization	Use only approved, compatible, and clearly labeled containers for chemical waste.[4] The container should be in good condition and have a secure lid.
Clear Labeling	All waste containers must be accurately labeled with the full chemical name ("Ostreogrycin B3"), concentration (if in solution), and the date of accumulation.
Designated Storage Area	Store waste containers in a designated, secondary containment area that is secure and away from general laboratory traffic.

Step-by-Step Disposal Procedure

The proper disposal of Ostreogrycin B3 waste should follow a structured workflow to ensure safety and compliance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Safety Data Sheets | Bausch Health [bauschhealth.com]
• 3. GSRS [precision.fda.gov]
• 4. The structure of the antibiotic ostreogrycin B3 - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]